6-Chloro-4-hydrazino-2-methylquinoline hydrochloride

• CAS: 1170041-05-0

Core Science & Biosynthesis

6-Chloro-4-hydrazino-2-methylquinoline hydrochloride physical and chemical properties

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the physical and chemical properties of 6-Chloro-4-hydrazino-2-methylquinoline hydrochloride, a key intermediate in synthetic and medicinal chemistry. This document is intended to serve as a valuable resource for researchers and professionals engaged in the design and development of novel therapeutics.

Introduction

6-Chloro-4-hydrazino-2-methylquinoline hydrochloride is a heterocyclic compound belonging to the quinoline family. The quinoline scaffold is a prominent structural motif in a wide array of biologically active compounds and approved drugs. The presence of a reactive hydrazino group at the 4-position and a chloro substituent at the 6-position makes this molecule a versatile building block for the synthesis of more complex molecular architectures, particularly in the development of novel therapeutic agents. The hydrochloride salt form enhances the compound's stability and solubility in aqueous media, facilitating its use in various chemical transformations.

Quinoline derivatives are known to exhibit a broad spectrum of pharmacological activities, and the introduction of a hydrazine moiety offers a convenient handle for further molecular elaboration. Hydrazines are potent nucleophiles that readily react with carbonyl compounds to form stable hydrazones, a common linkage in many bioactive molecules. This reactivity allows for the facile introduction of diverse functionalities, enabling the exploration of structure-activity relationships (SAR) in drug discovery programs.

Chemical and Physical Properties

Property	Value	Source
Chemical Name	6-Chloro-4-hydrazino-2-methylquinoline hydrochloride	N/A
Molecular Formula	C₁₀H₁₁Cl₂N₃	[1]
Molecular Weight	244.12 g/mol	[1]
CAS Number	1170041-05-0	[1]
Appearance	Off-white to light yellow solid (Expected)	[2]
Melting Point	Not explicitly reported for the hydrochloride salt. The related compound 6-chloro-2-hydrazino-4-phenylquinoline has a melting point of 156.5-157 °C.	[3]
Solubility	Expected to be soluble in polar solvents such as water, methanol, and DMSO. Specific quantitative data is not readily available.	[4]
Stability	The hydrochloride salt is expected to be more stable than the free base. Store in a cool, dry, and well-ventilated area.	N/A

Synthesis and Reaction Mechanisms

The synthesis of the parent compound, (6-chloro-2-methylquinolin-4-yl)hydrazine, is typically achieved through a nucleophilic aromatic substitution reaction.[5] The direct precursor, 6-chloro-4-chloro-2-methylquinoline, is treated with hydrazine hydrate. The highly nucleophilic hydrazine displaces the chlorine atom at the 4-position of the quinoline ring.[5] This reaction is often carried out under reflux conditions in a suitable solvent like ethanol.[5] The hydrochloride salt can then be prepared by treating the free base with hydrochloric acid.

Caption: Synthetic pathway to 6-Chloro-4-hydrazino-2-methylquinoline hydrochloride.

The hydrazine moiety in 6-Chloro-4-hydrazino-2-methylquinoline is a potent nucleophile and readily undergoes condensation reactions with aldehydes and ketones to form the corresponding hydrazones.[5] This reaction is a cornerstone of its utility in synthetic chemistry, allowing for the creation of a diverse library of derivatives for biological screening.[6]

Caption: General reaction scheme for the formation of hydrazones.

Spectroscopic Data

Detailed, assigned spectroscopic data for 6-Chloro-4-hydrazino-2-methylquinoline hydrochloride is not consistently available in the public domain. However, based on the analysis of related quinoline hydrazone derivatives, the following characteristic spectral features can be anticipated.[6][7]

¹H NMR Spectroscopy

The proton NMR spectrum is expected to show signals corresponding to the aromatic protons on the quinoline ring, the methyl group protons, and the protons of the hydrazine moiety. The chemical shifts of the aromatic protons will be influenced by the electron-withdrawing chloro group and the electron-donating hydrazine group. The protons of the -NH-NH₂ group may appear as broad singlets. In the hydrochloride salt, the protonation of the quinoline nitrogen and/or the hydrazine group will lead to downfield shifts of adjacent protons compared to the free base.[8]

Expected ¹H NMR Chemical Shift Ranges (in DMSO-d₆):

• Aromatic Protons (Quinoline Ring): δ 7.0 - 8.5 ppm (multiplets)

• Methyl Protons (-CH₃): δ 2.3 - 2.6 ppm (singlet)[6]

• Hydrazine Protons (-NH-NH₂): δ 4.5 - 11.0 ppm (broad singlets)[7][9]

¹³C NMR Spectroscopy

The carbon NMR spectrum will display signals for the carbon atoms of the quinoline ring and the methyl group. The chemical shifts will be characteristic of the substituted aromatic system.

Expected ¹³C NMR Chemical Shift Ranges (in DMSO-d₆):

• Aromatic Carbons (Quinoline Ring): δ 100 - 160 ppm

• Methyl Carbon (-CH₃): δ 18 - 25 ppm[6]

Infrared (IR) Spectroscopy

The IR spectrum will provide information about the functional groups present in the molecule.

Expected Characteristic IR Absorption Bands (in KBr, cm⁻¹):

• N-H Stretching (Hydrazine): 3200 - 3400 cm⁻¹ (broad)[10]

• C=N and C=C Stretching (Aromatic Ring): 1500 - 1650 cm⁻¹[11]

• C-Cl Stretching: 700 - 850 cm⁻¹

Mass Spectrometry

High-resolution mass spectrometry (HRMS) would confirm the elemental composition of the molecule. The mass spectrum is expected to show a characteristic isotopic pattern for the molecular ion peak due to the presence of one chlorine atom (³⁵Cl and ³⁷Cl in an approximate 3:1 ratio).[5] Fragmentation patterns would likely involve the loss of the hydrazine group, the methyl group, or the chlorine atom.[12]

Applications in Research and Drug Development

6-Chloro-4-hydrazino-2-methylquinoline hydrochloride serves as a crucial starting material for the synthesis of a wide range of heterocyclic compounds with potential pharmacological activities. Its derivatives have been investigated for various therapeutic applications, including:

• Antimicrobial and Antifungal Agents: Quinoline hydrazones have shown promising activity against various bacterial and fungal strains.[6]

• Anticancer Agents: The quinoline scaffold is present in several anticancer drugs, and new derivatives are continuously being explored for their antiproliferative properties.[13]

• Antimalarial Drugs: Chloroquine and other 4-aminoquinoline derivatives are well-known antimalarial agents, making this scaffold a key area of research for new treatments.

The reactivity of the hydrazine group allows for its use in the development of chemical probes and chemosensors for the detection of various analytes.[9]

Safety and Handling

As with any chemical reagent, proper safety precautions should be taken when handling 6-Chloro-4-hydrazino-2-methylquinoline hydrochloride. It is recommended to handle this compound in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. For detailed safety information, refer to the Material Safety Data Sheet (MSDS) provided by the supplier.

Conclusion

6-Chloro-4-hydrazino-2-methylquinoline hydrochloride is a valuable and versatile intermediate in organic and medicinal chemistry. Its unique combination of a quinoline core, a reactive hydrazine group, and a chloro substituent provides a platform for the synthesis of a diverse array of novel compounds with potential therapeutic applications. While detailed physicochemical data for the hydrochloride salt is not fully available in the public domain, this guide provides a comprehensive overview of its known properties, synthesis, reactivity, and potential applications, serving as a foundational resource for researchers in the field.

References

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• Bull. Acad. Polon. Sci., Ser. Sci. Chim. (n.d.). NMR Spectra of Pyridine, Picolines and Hydrochlorides and of Their Hydrochlorides and Methiodides.
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The Quinoline Scaffold: A Privileged Structure in Modern Medicinal Chemistry

Introduction: The Enduring Relevance of the Quinoline Scaffold

In the landscape of medicinal chemistry, certain molecular frameworks consistently reappear, earning the designation of "privileged scaffolds." These structures possess the inherent ability to bind to multiple, diverse biological targets, serving as a versatile foundation for drug discovery. Among these, the quinoline scaffold—a simple fusion of a benzene and a pyridine ring—stands out for its remarkable history and continued prominence. From the isolation of quinine from cinchona bark centuries ago to the development of cutting-edge kinase inhibitors, the quinoline moiety has been a cornerstone in the development of therapeutic agents.[1][2][3]

This guide provides an in-depth technical exploration of the quinoline scaffold's biological significance. We will move beyond a simple catalog of its activities to dissect the underlying mechanisms of action, explore critical structure-activity relationships (SAR), and provide practical, field-proven insights for researchers, scientists, and drug development professionals. Our focus will be on the causality behind its efficacy—why this deceptively simple heterocycle is the basis for such a broad spectrum of life-saving drugs.[4][5][6]

Part 1: The Core of Activity - Mechanistic Insights into Quinoline's Therapeutic Effects

The versatility of the quinoline ring system allows for diverse functionalization, leading to derivatives that can interact with a wide array of biological targets.[4][7] This adaptability is the key to its success across multiple therapeutic areas.

Anticancer Activity: A Multi-Pronged Assault on Malignancy

Quinoline-based compounds are formidable anticancer agents, primarily because they can attack cancer cells through several distinct and often complementary mechanisms.[5][8][9] This multi-targeted approach is a significant advantage in oncology, where tumor heterogeneity and resistance mechanisms often render single-target agents ineffective.

A. DNA Intercalation and Topoisomerase Inhibition:

From a biophysical perspective, the planar, aromatic nature of the quinoline scaffold is ideal for slotting between the base pairs of DNA, a process known as intercalation.[10] This physical disruption interferes with DNA replication and transcription, leading to cell cycle arrest and apoptosis.[5] Certain derivatives, such as analogues of doxorubicin, take this a step further by inhibiting topoisomerase enzymes.[10] These enzymes are critical for relieving the torsional stress in DNA during replication. By stabilizing the DNA-topoisomerase complex, these quinoline agents cause permanent double-strand breaks, a catastrophic event for the cancer cell.[11][12]

B. Kinase Inhibition: Halting Aberrant Signaling

The explosive growth of kinase inhibitors in oncology has prominently featured the quinoline scaffold.[13][14] Many cancers are driven by overactive protein kinases that promote uncontrolled cell growth and proliferation. Quinoline derivatives have been expertly designed to fit into the ATP-binding pocket of these kinases, effectively blocking their activity.[6] This is a prime example of rational drug design, where the quinoline core serves as an anchor, and specific substitutions are made to achieve high affinity and selectivity for a target kinase, such as Epidermal Growth Factor Receptor (EGFR), c-Met, or Pim-1 kinase.[10][15] The development of FDA-approved drugs like bosutinib underscores the clinical success of this strategy.[15]

The diagram below illustrates the general mechanism of how a quinoline-based tyrosine kinase inhibitor (TKI) blocks a signaling pathway crucial for cancer cell proliferation.

Caption: Mechanism of a Quinoline-Based Tyrosine Kinase Inhibitor.

Antimalarial Activity: A Classic Case of Targeted Accumulation

The story of quinoline in medicine is inseparable from malaria. Drugs like chloroquine and mefloquine have been mainstays in antimalarial chemotherapy for decades.[16][17] Their efficacy hinges on a fascinating mechanism that turns the parasite's own biology against it.

The Plasmodium parasite, during its life cycle in red blood cells, digests hemoglobin in an acidic food vacuole.[17][18] This process releases large amounts of heme, which is toxic to the parasite. To protect itself, the parasite polymerizes the heme into an inert crystalline substance called hemozoin. Chloroquine, being a weak base, readily diffuses into the acidic food vacuole and becomes protonated, trapping it at high concentrations—a phenomenon known as ion trapping.[16][17] This high concentration of chloroquine is believed to cap the growing hemozoin crystals, preventing further polymerization.[18] The resulting buildup of toxic free heme leads to oxidative stress and parasite death.[16][19]

Antimicrobial Activity: Targeting Bacterial Replication

The development of fluoroquinolones (FQs) marked a significant advance in antibacterial therapy. These are quinoline derivatives characterized by a fluorine atom at position 6 and a substituent at position 7. Their primary mode of action is the inhibition of two essential bacterial enzymes: DNA gyrase and topoisomerase IV.[4] These enzymes are crucial for managing the topology of bacterial DNA during replication and repair. By inhibiting them, FQs prevent the bacterial cell from dividing and ultimately lead to cell death. The choice of substituents on the quinoline core is critical for modulating the antibacterial spectrum, potency, and pharmacokinetic properties of these drugs.

Part 2: Structure-Activity Relationships (SAR) and Drug Design Principles

From a drug design perspective, the quinoline scaffold is not just a static core; it is a tunable platform. Subtle changes to its substitution pattern can dramatically alter a compound's potency, selectivity, and metabolic stability.

Key SAR Insights for Anticancer Quinolines:

• Position 4: Amino side chains at this position are often crucial for activity. The length and basicity of this side chain can influence DNA binding and antiproliferative potency.[20]

• Position 7: Substitution with bulky, electron-withdrawing groups, such as a chlorine atom or a benzyloxy group, can significantly enhance anticancer effects.[20] This is particularly noted in 4-aminoquinolines, where a 7-chloro group is a classic feature for antimalarial activity and has been adapted for anticancer design.

• The Benzene Ring (Positions 5, 6, 8): Modifications here can fine-tune kinase selectivity and address pharmacokinetic issues. For instance, adding a fluorine atom can block metabolic oxidation, thereby increasing the drug's half-life.

The following table summarizes the activity of selected quinoline derivatives against various cancer cell lines, illustrating the impact of different substituents.

Compound ID	Core Structure	Key Substituents	Target Cell Line	IC50 (µM)	Mechanism of Action
10g	4-aminoquinoline	7-(4-fluorobenzyloxy), 4-(N,N-dimethylaminoethyl)amino	HCT116 (Colon)	< 1.0	p53 Activation, Apoptosis[20]
Cpd. 55	Quinoline	2,8-bis(trifluoromethyl), 4-(3,5-dimethyl-1H-pyrazol-4-yl)	HL-60 (Leukemia)	19.88	Antiproliferative[5]
Bosutinib	4-anilinoquinoline	2,4-dichloro-5-methoxyanilino, 7-(3-hydroxypropoxy)	K562 (CML)	< 0.05	Src/Abl Kinase Inhibition[15]
Cpd. 24	3-cyanoquinoline	6-(N-methyl-N-(4-(piperazin-1-yl)phenyl)sulfamoyl)	MKN45 (Gastric)	0.0023	c-Met Kinase Inhibition[15]

Part 3: Experimental Protocols and Workflows

Synthesizing and evaluating novel quinoline derivatives requires robust and reproducible methodologies. As a self-validating system, every protocol must include checkpoints for confirming the identity and purity of intermediates and final products.

Representative Synthesis: The Gould-Jacobs Reaction

The Gould-Jacobs reaction is a classic and versatile method for preparing 4-hydroxyquinoline derivatives, which are key intermediates for many biologically active quinolines.[21][22]

Objective: To synthesize 4-hydroxy-7-chloroquinoline, a precursor for compounds like chloroquine.

Step-by-Step Methodology:

• Step 1: Condensation.

  • In a three-necked flask equipped with a reflux condenser and a dropping funnel, add 1 mole of m-chloroaniline.

  • Slowly add 1.1 moles of diethyl ethoxymethylenemalonate (EMME) dropwise while stirring.

  • Heat the mixture to 100-110°C for 2 hours. The reaction progress can be monitored by TLC (Thin Layer Chromatography) to observe the consumption of the aniline.

• Step 2: Cyclization.

  • The intermediate from Step 1 is added slowly to a pre-heated, high-boiling point solvent such as diphenyl ether (approx. 250°C).

  • Maintain the temperature and stir for 30-60 minutes. This high-temperature step facilitates the intramolecular cyclization to form the quinoline ring. Ethanol is distilled off during this process.

  • Self-Validation: The reaction is complete when ethanol evolution ceases.

• Step 3: Isolation and Purification.

  • Allow the reaction mixture to cool to below 100°C.

  • Add petroleum ether to precipitate the crude product.

  • Filter the solid, wash with petroleum ether, and dry.

  • Recrystallize the crude product from ethanol or acetic acid to yield pure ethyl 4-hydroxy-7-chloroquinoline-3-carboxylate.

• Step 4: Hydrolysis and Decarboxylation.

  • Reflux the ester from Step 3 in an excess of 10% aqueous sodium hydroxide solution for 2-3 hours until the solid dissolves.

  • Cool the solution and acidify with acetic acid to a pH of ~5-6.

  • The resulting carboxylic acid precipitates. Filter and wash with water.

  • Heat the carboxylic acid intermediate above its melting point (typically 250-270°C) until carbon dioxide evolution stops, yielding the final product, 4-hydroxy-7-chloroquinoline.

• Step 5: Final Characterization.

  • Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, and Mass Spectrometry to ensure it matches the expected molecular weight and fragmentation pattern. The melting point should also be compared with literature values.

General Workflow for Screening Novel Quinoline-Based Inhibitors

The discovery of a new quinoline-based drug follows a structured, multi-stage process, from initial design to preclinical evaluation. This workflow ensures that only the most promising candidates advance, saving time and resources.

Caption: A typical drug discovery workflow for quinoline inhibitors.

Part 4: Challenges and Future Perspectives

Despite its successes, the development of quinoline-based drugs is not without challenges. Issues such as poor bioavailability, off-target effects, and the emergence of drug resistance require continuous innovation.[12] For example, resistance to quinoline antimalarials is a growing concern, often linked to mutations in parasite transporter proteins.[16][17]

The future of quinoline chemistry lies in several exciting areas:

• Hybrid Molecules: Designing molecules that combine the quinoline scaffold with other pharmacophores to create dual-action drugs that can overcome resistance.[3]

• Targeted Delivery: Conjugating quinoline drugs to antibodies or nanoparticles to deliver them specifically to cancer cells, minimizing side effects.

• Exploring New Targets: Expanding the application of quinolines to other diseases, including neurodegenerative disorders and viral infections, where they have already shown promise.[1]

Conclusion

The quinoline scaffold is a testament to the power of a privileged structure in medicinal chemistry. Its simple, adaptable framework has provided solutions to some of humanity's most pressing medical challenges, from infectious diseases like malaria to the complex battle against cancer.[23] By understanding the fundamental mechanisms of action and applying rational drug design principles, researchers can continue to unlock the therapeutic potential of this remarkable heterocycle, ensuring its relevance in the pharmacopeia for years to come.

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A Comprehensive Technical Guide to the Synthesis of Substituted Quinolines

Abstract

The quinoline scaffold is a cornerstone of heterocyclic chemistry, recognized as a "privileged structure" due to its prevalence in a multitude of natural products, pharmaceuticals, and functional materials.[1][2] Its derivatives exhibit a vast spectrum of biological activities, including antimalarial, anticancer, antimicrobial, and anti-inflammatory properties, making them indispensable in drug discovery and development.[3][4][5] This technical guide provides an in-depth review of the principal synthetic strategies for constructing substituted quinolines. We will navigate from the foundational classical named reactions, such as the Skraup, Friedländer, and Combes syntheses, to modern catalytic and green chemistry approaches.[1][6] The narrative emphasizes the mechanistic rationale behind these transformations, offering field-proven insights into experimental choices. Detailed protocols, comparative data tables, and mechanistic diagrams are provided to equip researchers, scientists, and drug development professionals with a comprehensive and practical understanding of quinoline synthesis.

Introduction: The Quinoline Scaffold, A Privileged Structure in Medicinal Chemistry

Nitrogen-containing heterocyclic compounds are of paramount importance to medicinal chemists, forming the core of many of the most effective therapeutic agents.[7] Among these, the quinoline ring system—a fusion of a benzene ring and a pyridine ring—holds a position of particular significance.[7] Its presence in well-known natural alkaloids like quinine, the first effective treatment for malaria, cemented its importance early in the history of pharmaceutical chemistry.[1]

The therapeutic relevance of quinolines is remarkably broad. Synthetic derivatives have led to blockbuster drugs such as chloroquine (antimalarial), ciprofloxacin (antibiotic), and a range of kinase inhibitors used in oncology.[1][2] The structural rigidity of the quinoline scaffold, combined with its capacity for functionalization at numerous positions, allows for the precise tuning of its physicochemical and pharmacological properties, making it an ideal building block for drug design.[7] This has spurred continuous innovation in synthetic organic chemistry, leading to the development of a rich and diverse array of methods for its construction, from harsh, century-old reactions to elegant, highly efficient modern catalytic systems.[1][8]

Chapter 1: Classical Name Reactions for Quinoline Synthesis

The classical methods for quinoline synthesis, developed in the late 19th century, remain fundamental to heterocyclic chemistry. While some involve harsh conditions, their historical importance and continued use in certain applications warrant detailed examination.

The Skraup Synthesis

The Skraup synthesis is one of the oldest and most direct methods for producing the parent quinoline ring.[9] It involves the reaction of an aniline with glycerol, sulfuric acid, and a mild oxidizing agent, such as the nitrobenzene corresponding to the starting aniline.[9][10]

General Reaction: Aniline + Glycerol --(H₂SO₄, Oxidant)--> Quinoline

Mechanism and Rationale: The reaction is notoriously vigorous and proceeds through a complex sequence.[9][11] The concentrated sulfuric acid first serves as a dehydrating agent, converting glycerol into the highly reactive α,β-unsaturated aldehyde, acrolein.[10][11] The aniline then undergoes a Michael-type conjugate addition to the acrolein. This is followed by an acid-catalyzed cyclization and subsequent dehydration to form 1,2-dihydroquinoline. The final step is the oxidation of the dihydroquinoline to the aromatic quinoline product. Ferrous sulfate is often added to moderate the otherwise violent reaction.[9]

Limitations: The primary drawbacks of the Skraup synthesis are its extremely harsh conditions (strong acid, high temperature), the use of toxic reagents, and the frequent formation of thick tar, which complicates product isolation and leads to low yields.[11][12]

Caption: Mechanism of the Skraup Quinoline Synthesis.

The Combes Synthesis

The Combes synthesis provides a route to 2,4-disubstituted quinolines through the acid-catalyzed condensation of an aniline with a β-diketone.[13][14]

General Reaction: Aniline + β-Diketone --(H⁺)--> 2,4-Disubstituted Quinoline

Mechanism and Rationale: The reaction begins with the formation of a Schiff base (or more accurately, an enamine after tautomerization) from the aniline and one of the carbonyl groups of the β-diketone.[13][15] The key step is the subsequent intramolecular electrophilic aromatic substitution, where the electron-rich aniline ring attacks the protonated second carbonyl group. This cyclization is the rate-determining step.[13] A final dehydration step aromatizes the newly formed heterocyclic ring to yield the quinoline product. The use of a strong acid like concentrated sulfuric acid or polyphosphoric acid is crucial for promoting the cyclization.[14]

Caption: Logical Flow of the Combes Synthesis.

The Conrad-Limpach-Knorr Synthesis

This method is particularly important for the synthesis of 4-hydroxyquinolines (which exist in tautomeric equilibrium with 4-quinolones) and 2-hydroxyquinolines (2-quinolones).[16] The reaction involves the condensation of an aniline with a β-ketoester.[17][18]

General Reaction & Regioselectivity: The outcome is highly dependent on reaction conditions, particularly temperature.[19]

• Kinetic Control (lower temp, ~140°C): The aniline nitrogen attacks the more electrophilic ketone carbonyl, leading to an enamine intermediate that cyclizes via heat-induced elimination of ethanol to form the 4-hydroxyquinoline . This is the Conrad-Limpach pathway.[16][17]

• Thermodynamic Control (higher temp, ~250°C): The aniline attacks the ester carbonyl to form a more stable β-ketoanilide intermediate. This intermediate then cyclizes under acidic conditions to yield the 2-hydroxyquinoline . This is often referred to as the Knorr variation.[17][19]

The Friedländer Annulation

The Friedländer synthesis is one of the most versatile and widely used methods for preparing polysubstituted quinolines.[20] It involves the condensation of a 2-aminoaryl aldehyde or ketone with a compound containing an α-methylene group (e.g., a ketone or ester).[21][22]

General Reaction: 2-Aminoaryl Ketone + Methylene Ketone --(Acid or Base)--> Polysubstituted Quinoline

Mechanism and Rationale: The reaction can be catalyzed by either acid or base and is believed to proceed via an initial aldol-type condensation between the two carbonyl components.[21][23] Under basic conditions, the α-methylene ketone is deprotonated to form an enolate, which attacks the carbonyl of the 2-aminoaryl ketone. The resulting aldol adduct then undergoes cyclization via intramolecular attack of the amino group on the other carbonyl, followed by dehydration to form the quinoline.[24] Under acidic conditions, the mechanism can proceed first through Schiff base formation, followed by an intramolecular aldol reaction.[21] The choice of catalyst and solvent can be optimized to achieve high yields and regioselectivity.[20][22]

Caption: Alternative Mechanisms in the Friedländer Synthesis.

Chapter 2: Modern Synthetic Strategies and Catalytic Methods

While classical methods are robust, modern organic synthesis demands greater efficiency, milder conditions, and broader substrate scope. The last few decades have seen a surge in innovative methods for quinoline synthesis, particularly those leveraging transition-metal catalysis and green chemistry principles.[4][25]

Palladium-Catalyzed Syntheses

Palladium catalysis has revolutionized the construction of complex organic molecules, and quinoline synthesis is no exception.[26] These methods often involve oxidative annulation or tandem C-H activation strategies, providing access to highly functionalized quinolines that are difficult to obtain via classical routes.[26][27][28]

A notable example is the palladium-catalyzed oxidative cyclization of anilines with allyl alcohols.[29] This process operates without the need for acids, bases, or other additives, using molecular oxygen as the terminal oxidant, which showcases its high atom economy and environmental friendliness.[26][29] Other powerful methods include the cyclization of o-alkenylanilines with alkynes and the direct synthesis from 2-amino aromatic ketones and alkynes.[30][31] These reactions offer excellent regioselectivity and tolerance for a wide array of functional groups.[31]

Green Chemistry Approaches

The principles of green chemistry aim to reduce waste, minimize energy consumption, and use less hazardous substances.[32][33] These principles have been successfully applied to quinoline synthesis.

Microwave-Assisted Organic Synthesis (MAOS): Microwave irradiation has emerged as a powerful tool to accelerate organic reactions.[34] By directly and efficiently heating the reaction mixture, MAOS can dramatically reduce reaction times from hours to minutes, often leading to higher yields and cleaner product profiles compared to conventional heating.[35][36][37] Many classical reactions, including the Friedländer and Skraup syntheses, have been adapted to microwave conditions, making them significantly more practical and energy-efficient.[6][28][37]

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• 4. Recent Progress in the Synthesis of Quinolines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Quinoline: An Attractive Scaffold in Drug Design - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 7. Frontiers | Recent advances in functionalized quinoline scaffolds and hybrids—Exceptional pharmacophore in therapeutic medicine [frontiersin.org]
• 8. Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues: a review - RSC Advances (RSC Publishing) DOI:10.1039/D0RA03763J [pubs.rsc.org]
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• 11. Glycerol and Q-Tubes: Green Catalyst and Technique for Synthesis of Polyfunctionally Substituted Heteroaromatics and Anilines | MDPI [mdpi.com]
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• 14. Combes Quinoline Synthesis (Chapter 16) - Name Reactions in Organic Synthesis [cambridge.org]
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• 28. Recent Advances in the Synthesis of Quinolines: A Focus on Oxidative Annulation Strategies | MDPI [mdpi.com]
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The Hydrazino-Quinoline Scaffold: A Gateway to Novel Chemical Transformations and Drug Discovery

Introduction: The Quinoline Nucleus and the Versatile Hydrazino Group

The quinoline ring system, a bicyclic aromatic heterocycle, is a privileged scaffold in medicinal chemistry and materials science. Its rigid structure and ability to participate in various non-covalent interactions have made it a cornerstone in the design of numerous therapeutic agents. When substituted with a hydrazino (-NHNH2) group, the chemical reactivity of the quinoline nucleus is significantly enhanced, opening a vast landscape of synthetic possibilities. This guide provides an in-depth exploration of the reactivity and chemical transformations of the hydrazino group on a quinoline ring, offering insights into reaction mechanisms, detailed experimental protocols, and the applications of the resulting compounds.

The lone pair of electrons on the terminal nitrogen of the hydrazino group imparts significant nucleophilicity, making it a reactive handle for a wide array of chemical transformations. These reactions often proceed under mild conditions, providing access to a diverse library of quinoline-based derivatives with a wide range of biological activities, including antimicrobial, anticancer, and antiviral properties. This guide will delve into the core transformations of the hydrazino-quinoline scaffold, providing researchers and drug development professionals with a comprehensive understanding of its synthetic potential.

Part 1: Condensation Reactions: The Formation of Hydrazones

The reaction of hydrazino-quinolines with aldehydes and ketones to form the corresponding hydrazones is one of the most fundamental and widely utilized transformations. This condensation reaction is typically acid-catalyzed and proceeds through a nucleophilic addition-elimination mechanism.

Mechanism of Hydrazone Formation

The reaction is initiated by the nucleophilic attack of the terminal nitrogen of the hydrazino group on the electrophilic carbonyl carbon of the aldehyde or ketone. This is followed by a proton transfer and subsequent elimination of a water molecule to yield the stable hydrazone.

Unambiguous Elemental Composition Validation: A Heuristic and High-Resolution Mass Spectrometry Framework

The Imperative of Absolute Chemical Identification

The determination of an unknown molecule's elemental composition is the foundational step in drug metabolite identification, natural product elucidation, and impurity profiling. While High-Resolution Mass Spectrometry (HRMS) has revolutionized this process, relying solely on exact mass measurements is a critical analytical vulnerability. Regulatory bodies, including the FDA and EMA, mandate high mass accuracy (often < 5 ppm) for compliance in safety testing and impurity profiling[1] (). However, due to the exponential combinatorial explosion of chemical space, mass accuracy alone cannot unambiguously assign a molecular formula.

To achieve absolute scientific integrity, we must deploy a self-validating system that orthogonalizes exact mass with Isotopic Fine Structure (IFS) and heuristic chemical filtering. This guide details the mechanistic rationale and experimental protocols required to validate theoretical molecular formulas with uncompromising confidence.

The Physics of Exact Mass and Isotopic Fidelity

The Causality of Resolving Power and Mass Accuracy

In HRMS systems (such as Orbitrap or FT-ICR), resolving power ( R=m/Δm ) and mass accuracy (measured in parts-per-million, ppm) dictate the boundaries of formula generation.

• Why < 5 ppm is necessary but insufficient: At m/z 500, a 5 ppm window provides a mass error tolerance of ± 0.0025 Da. While this eliminates thousands of mathematically possible combinations of C, H, N, O, S, and P, it still leaves dozens of isobaric candidates.

• The Isotopic Imperative: Because elements possess naturally occurring isotopes (e.g., 13 C, 15 N, 34 S) with specific exact masses and natural abundances, the resulting isotopic pattern (M+1, M+2 peaks) acts as a unique fingerprint[2] (). A formula of C20​H20​O2​ will have a fundamentally different M+1 intensity and exact mass than C19​H16​N2​O2​ , even if their monoisotopic masses are nearly identical.

Orthogonal Validation via MSn

Furthermore, as demonstrated in advanced multistage mass spectrometry ( MSn ) workflows, the isotopic distribution of both the parent ion and its subsequent fragments provides unique constraints that orthogonalize exact mass measurements, allowing us to resolve the elemental composition of complex metabolites[3] ().

Overcoming Combinatorial Explosion: The Heuristic Imperative

Even with sub-ppm mass accuracy and isotopic scoring, the mathematical possibility of generating chemically absurd formulas remains high. To counter this, the analytical community relies on the foundational work by Kind and Fiehn: the Seven Golden Rules [4] ().

These rules apply heuristic chemical logic to filter out formulas that are mathematically valid but physically impossible. For example, the LEWIS and SENIOR rules ensure that the proposed formula can form a stable, contiguous molecular graph without impossible radical configurations. By applying these rules, we reduce the theoretical chemical space from millions of candidates to a single, highly probable validated composition.

Fig 1. Heuristic filtering logic based on the Seven Golden Rules for formula validation.

Experimental Protocol: A Self-Validating Workflow

A robust analytical method must be self-validating —meaning it contains internal checks that confirm the validity of the output without requiring immediate external orthogonal experiments.

Step 1: Instrument Tuning and Internal Mass Calibration

• Action: Infuse a known calibration mix and utilize an internal lock mass (e.g., Leucine Enkephalin for ESI+ or ambient polysiloxanes) during LC-HRMS acquisition.

• Causality: Time-of-flight (TOF) and Orbitrap mass analyzers are sensitive to microscopic thermal and electrical fluctuations. A lock mass provides a continuous, self-validating internal reference, ensuring mass accuracy remains strictly < 2 ppm throughout the entire chromatographic run.

Step 2: High-Resolution Data Acquisition

• Action: Acquire MS1 data in profile mode at a resolving power ( R ) > 60,000 (at m/z 200), coupled with Data-Dependent Acquisition (DDA) for MS/MS fragmentation.

• Causality: Profile mode is mathematically required to accurately integrate the Isotopic Fine Structure (IFS). A resolving power > 60,000 is the critical physical threshold necessary to resolve the A+2 isotopic peak of 34 S from the 18 O peak, which is impossible on low-resolution systems.

Step 3: Algorithmic Peak Deconvolution and Blank Subtraction

• Action: Process the raw data using feature extraction algorithms, strictly subtracting features present in the matrix blank within a 0.1 min retention time window.

• Causality: Eliminates background chemical noise and solvent clusters. If a feature appears in the blank, the system automatically invalidates it as a sample-derived candidate, preventing false-positive formula generation.

Step 4: Combinatorial Formula Generation & Heuristic Filtering

• Action: Set elemental boundaries based on the sample context (e.g., C: 0-50, H: 0-100, N: 0-10, O: 0-20, S: 0-5, P: 0-3). Generate all formulas within a 5 ppm error window, then apply the Seven Golden Rules and calculate the isotopic pattern fit (e.g., mSigma score). Reject any formula with an isotopic pattern error > 5% or that fails the LEWIS/SENIOR chemical rules.

• Causality: This is the core self-validating step. A formula may perfectly match the exact mass (e.g., 0.1 ppm error) but fail the isotopic fit due to an incorrect number of carbon atoms. The dual-filter approach ensures only chemically viable, isotopically verified formulas survive.

Fig 2. Self-validating workflow for elemental composition determination using HRMS.

Quantitative Data & Heuristic Summaries

To illustrate the necessity of this multi-tiered approach, Table 1 demonstrates the combinatorial explosion of formulas at a standard small-molecule mass, and how orthogonal filters systematically collapse the possibilities.

Table 1: Impact of Mass Accuracy and Isotopic Pattern on Formula Candidate Reduction

(Simulated for a 500 Da molecule containing C, H, N, O, S, P)

Mass Accuracy Window	Isotopic Pattern Filter	Candidate Formulas	Causality / Implication
Nominal Mass (1 Da)	No	> 50,000	Useless for unknown elucidation; infinite ambiguity.
10 ppm	No	~ 200	High false-positive rate; insufficient for regulatory submission.
5 ppm	No	~ 100	Meets basic regulatory standards, but structurally ambiguous.
1 ppm	No	~ 20	Instrument hardware limit; combinatorial explosion still exists.
5 ppm	Yes (± 5% abundance)	< 5	Orthogonal isotopic filtering drastically reduces candidates.
1 ppm	Yes + Heuristic Rules	1	Unambiguous elemental composition achieved.

Table 2: The Seven Golden Rules Summary

Rule	Description	Causality / Chemical Rationale
1. Element Restrictions	Cap maximum number of atoms (e.g., C < 100).	Prevents mathematically valid but physically impossible massive molecules at low m/z .
2. LEWIS and SENIOR	Checks for valid valence electron configurations.	Ensures the formula can form a stable, contiguous molecular graph (no impossible radicals).
3. Isotopic Patterns	Matches theoretical vs. experimental M+1, M+2.	Differentiates isobaric formulas based on unique isotopic signatures (e.g., 13 C vs 15 N contributions).
4. H/C Ratios	Restricts H/C between 0.1 and 3.0.	Eliminates hyper-hydrogenated (impossible) or ultra-condensed (unlikely) structures.
5. Heteroatom Ratios	Restricts N/C, O/C, P/C, S/C ratios.	Prevents formulas with unrealistically high heteroatom density (e.g., O > C).
6. Element Probabilities	Statistical filtering based on known databases.	Prioritizes formulas that resemble known chemical space over mathematically obscure ones.
7. TMS Check	Filters trimethylsilyl derivatives.	Accounts for GC-MS derivatization artifacts that skew natural isotopic and mass distributions.

References

• Kind, T., & Fiehn, O. (2007). Seven Golden Rules for heuristic filtering of molecular formulas obtained by accurate mass spectrometry. BMC Bioinformatics.[Link]

• ResolveMass Laboratories Inc. (2025). High Resolution Mass Spectrometry. [Link]

• Rojas-Chertó, M., et al. (2011). Elemental composition determination based on MSn. Bioinformatics, Oxford Academic.[Link]

• Khan Academy. Isotopes and mass spectrometry.[Link]

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Protocols & Analytical Methods

Application Note: A Detailed Protocol for the Synthesis of 6-Chloro-4-hydrazino-2-methylquinoline hydrochloride

Introduction

6-Chloro-4-hydrazino-2-methylquinoline hydrochloride is a pivotal chemical intermediate, serving as a versatile building block in the landscape of medicinal chemistry and organic synthesis.[1] Its structure, featuring a reactive hydrazine group appended to a chloro-substituted quinoline scaffold, makes it an invaluable precursor for the synthesis of a diverse range of complex nitrogen-containing heterocyclic molecules.[1] In research, analogous quinoline hydrazine compounds are instrumental in developing novel pharmacologically active agents, including compounds investigated for their potential as monoamine oxidase (MAO) inhibitors, which are significant in the study of neurological disorders.[1]

This application note provides a comprehensive, field-proven protocol for the synthesis of 6-Chloro-4-hydrazino-2-methylquinoline hydrochloride. The primary synthetic strategy detailed herein is a nucleophilic aromatic substitution, a reliable and high-yielding pathway where hydrazine displaces a chlorine atom at the 4-position of the quinoline ring.[1] We will delve into the causality behind experimental choices, provide a self-validating procedural framework, and ground the protocol in authoritative references to ensure reproducibility and safety.

Reaction Principle and Mechanism

The synthesis is achieved through the reaction of 4,6-dichloro-2-methylquinoline with hydrazine hydrate. The core of this transformation is a nucleophilic aromatic substitution reaction. The hydrazine molecule, being highly nucleophilic, preferentially attacks the C4 position of the quinoline ring. This position is more electron-deficient and thus more susceptible to nucleophilic attack than the C6 position due to the electron-withdrawing effect of the ring nitrogen. The reaction is typically conducted under reflux conditions to provide the necessary activation energy for the substitution to proceed to completion.[1] The resulting free base is then converted to its hydrochloride salt for improved stability and handling.

Caption: Step-by-step experimental workflow for the synthesis.

Part 1: Synthesis of the Free Base

• Reaction Setup: In a 250 mL three-neck round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a dropping funnel, add 4,6-dichloro-2-methylquinoline (2.12 g, 10 mmol).

• Solvent Addition: Add 50 mL of absolute ethanol to the flask and stir the mixture to achieve a suspension. [2]3. Reagent Addition: Add hydrazine hydrate (80%, ~1.25 mL, 20 mmol, 2.0 equiv.) to the dropping funnel. Add the hydrazine hydrate dropwise to the stirred suspension at room temperature over 10-15 minutes. The addition may be mildly exothermic.

• Reflux: Once the addition is complete, heat the reaction mixture to reflux (approximately 78-80°C) using a heating mantle. Maintain a gentle reflux for 4 to 8 hours. The choice of refluxing ensures the reaction proceeds to completion. [1]5. Reaction Monitoring: The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., Ethyl Acetate/Hexane 1:1). The disappearance of the starting material spot indicates reaction completion.

• Isolation: After the reflux period, allow the reaction mixture to cool to room temperature. Pour the cooled mixture slowly into a beaker containing 200 mL of ice-cold water while stirring vigorously. [2]A precipitate of the crude free base, (6-Chloro-2-methylquinolin-4-yl)hydrazine, will form.

• Filtration and Washing: Collect the solid product by vacuum filtration using a Büchner funnel. Wash the filter cake thoroughly with cold deionized water (3 x 30 mL) to remove any residual hydrazine hydrate and other water-soluble impurities.

Part 2: Formation of the Hydrochloride Salt

• Redissolution: Transfer the damp filter cake of the free base into a 250 mL Erlenmeyer flask. Add approximately 50-70 mL of ethanol and warm gently while stirring to dissolve the solid.

• Acidification: While stirring the solution, add concentrated hydrochloric acid dropwise until the pH of the solution is approximately 2 (check with pH paper). The hydrochloride salt is significantly less soluble in ethanol and will begin to precipitate.

• Crystallization: Cool the acidified mixture in an ice bath for 30-60 minutes to maximize the crystallization of the product.

• Final Isolation: Collect the crystalline product, 6-Chloro-4-hydrazino-2-methylquinoline hydrochloride, by vacuum filtration. Wash the filter cake with a small amount of cold ethanol (2 x 10 mL) and then with diethyl ether (2 x 15 mL) to facilitate drying.

• Drying: Dry the final product in a vacuum oven at 50-60°C to a constant weight.

Characterization and Expected Results

The final product should be an off-white to pale yellow crystalline solid.

Property	Value
Appearance	Off-white to pale yellow crystalline solid
Molecular Formula	C₁₀H₁₁Cl₂N₃
Molecular Weight	244.12 g/mol
Expected Yield	75-85%
Purity (by HPLC)	>95%

Characterization: The structure of the synthesized compound should be confirmed using standard analytical techniques:

• ¹H NMR: To confirm the proton environment of the quinoline ring and hydrazine group.

• Mass Spectrometry: To confirm the molecular weight.

• IR Spectroscopy: To identify key functional groups (N-H, C=N, C-Cl).

Safety and Handling Precautions

• Hydrazine Hydrate: Hydrazine is extremely toxic, a suspected human carcinogen, and highly corrosive. [3]It must be handled exclusively in a well-ventilated chemical fume hood. Always wear appropriate personal protective equipment (PPE), including a lab coat, chemical-resistant gloves (nitrile or neoprene), and chemical safety goggles.

• Chlorinated Reagents: 4,6-dichloro-2-methylquinoline is an irritant. Avoid inhalation of dust and contact with skin and eyes.

• Acids: Concentrated hydrochloric acid is highly corrosive and releases toxic fumes. Handle with care in a fume hood.

• Solvents: Ethanol is a flammable liquid. Ensure that the heating mantle is spark-free and that no open flames are present in the laboratory.

• Waste Disposal: All chemical waste, including solvents and reaction residues, must be disposed of according to institutional and local environmental regulations. Neutralize acidic and basic aqueous waste before disposal.

This protocol provides a robust and reproducible method for the synthesis of 6-Chloro-4-hydrazino-2-methylquinoline hydrochloride. Adherence to the procedural steps and safety guidelines is paramount for a successful and safe outcome.

References

• (6-Chloro-2-methylquinolin-4-yl)hydrazine | Research Chemical - Benchchem.

• Synthesis of 6‐bromo/6‐chloro‐2‐methyl‐quinolin‐4‐yl‐hydrazines, 14 a/14 b. - ResearchGate.

• Preparation of 6‐Bromo/6‐Chloro‐2‐methyl‐quinolin‐4‐yl‐hydrazines 72(a–b). - ResearchGate.

• Chemistry of Substituted Quinolinones. Part VI. Synthesis and Nucleophilic Reactions of 4-Chloro-8-methylquinolin-2(1H)-one and its Thione Analogue - MDPI.

• Synthesis of 6-chloro-2-hydrazino-4-(o-chlorophenyl)quinoline - PrepChem.com.

• synthyses, reactionand charactrization of quinoline derivatives - International Journal of Pharmacy and Pharmaceutical Sciences.

• Synthesis of 6-chloro-2-hydrazino-4-phenylquinoline - PrepChem.com.

• (E)-(2-CHLOROBENZYLIDENE)HYDRAZINE - Organic Syntheses Procedure.

• 6-Chloro-4-hydrazino-2-methyl-quinoline hydrochloride | 1170041-05-0 - Sigma-Aldrich.

• 1170041-05-0|6-Chloro-4-hydrazino-2-methyl-quinoline hydrochloride|BLD Pharm.

• Effective methods for the synthesis of hydrazones, quinazolines, and Schiff bases: reaction monitoring using a chemometric approach - PMC.

• Autoxidation of 4-Hydrazinylquinolin-2(1H)-one; Synthesis of Pyridazino[4,3-c:5,6-c′]diquinoline-6,7(5H,8H)-diones - PMC.

• Application Notes and Protocols for the Synthesis of 6-Chloroquinoline - Benchchem.

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• 3. Organic Syntheses Procedure [orgsyn.org]

Application Note: 6-Chloro-4-hydrazino-2-methylquinoline Hydrochloride in Advanced Organic Synthesis

Executive Summary

6-Chloro-4-hydrazino-2-methylquinoline hydrochloride (CAS 1170041-05-0) is a highly versatile, bis-nucleophilic building block extensively utilized in the synthesis of complex heterocyclic pharmacophores[1]. The quinoline core is a privileged scaffold in medicinal chemistry, recognized for its ability to intercalate DNA, inhibit specific kinase pathways, and bind to free heme[2][3]. By functionalizing the 4-position with a hydrazine moiety, synthetic chemists unlock a divergent hub capable of accessing hydrazones, pyrazoles, and fused triazolo-quinolines[4][5]. This guide details the mechanistic rationale and validated protocols for deploying this compound in drug discovery workflows.

Physicochemical Properties & Handling

To ensure reproducibility and high yields, it is critical to understand the physical parameters of the starting material. The hydrochloride salt form provides essential stability against atmospheric oxidation but requires specific handling during synthesis[6].

Property	Value
Chemical Name	6-Chloro-4-hydrazino-2-methylquinoline hydrochloride
CAS Number	1170041-05-0
Molecular Formula	C₁₀H₁₁Cl₂N₃ (C₁₀H₁₀ClN₃ · HCl)
Molecular Weight	244.12 g/mol
Appearance	Off-white to pale yellow crystalline powder
Solubility	Soluble in DMSO, Methanol, hot Ethanol; sparingly soluble in Water
Storage Conditions	Desiccated at 2–8°C, protected from light and moisture

Mechanistic Overview: The Causality Behind the Chemistry

The strategic value of 6-chloro-4-hydrazino-2-methylquinoline lies in the differential reactivity of its hydrazine nitrogens. The terminal nitrogen (-NH₂) is highly nucleophilic and readily attacks electrophilic centers (e.g., carbonyl carbons). The internal nitrogen (-NH-) can subsequently participate in intramolecular cyclizations.

Critical Handling Rationale: Because the compound is supplied as a hydrochloride salt, the hydrazine nitrogens are protonated, rendering them non-nucleophilic. All synthetic protocols must incorporate an in-situ neutralization step (typically using sodium acetate or triethylamine) to liberate the free hydrazine base before condensation can occur. Furthermore, the 6-chloro substituent withdraws electron density from the quinoline ring, increasing the metabolic stability of the final drug candidate, while the 2-methyl group provides steric shielding that dictates the regioselectivity of subsequent cyclizations.

Core Application Workflows

Workflow A: Synthesis of Quinoline-Hydrazone Derivatives

Target Application: Development of antimalarial and antimicrobial agents[3]. Mechanistic Rationale: The reaction between the liberated hydrazine and an aromatic aldehyde forms a Schiff base (hydrazone). A slightly acidic environment (pH 4.5–5.0) is maintained using catalytic acetic acid. This precise pH is the kinetic "sweet spot": it protonates the carbonyl oxygen (increasing its electrophilicity) without fully protonating the terminal hydrazine nitrogen (which would destroy its nucleophilicity).

Step-by-Step Protocol:

• Preparation: In a 50 mL round-bottom flask, suspend 6-Chloro-4-hydrazino-2-methylquinoline hydrochloride (1.0 mmol, 244 mg) in 15 mL of absolute ethanol.

• Neutralization: Add anhydrous Sodium Acetate (1.2 mmol, 98 mg) to the suspension. Stir at room temperature for 15 minutes to liberate the free hydrazine base.

• Condensation: Add the target aromatic aldehyde (e.g., 4-methoxybenzaldehyde, 1.0 mmol) followed by 2–3 drops of glacial acetic acid as a catalyst.

• Reflux: Equip the flask with a reflux condenser and heat the mixture to 78°C (reflux) for 3–4 hours. Monitor reaction progress via TLC (Eluent: Hexane/Ethyl Acetate 7:3).

• Isolation: Upon completion, cool the mixture to 0–5°C in an ice bath. The hydrazone derivative typically precipitates as a brightly colored solid.

• Purification: Filter the precipitate under vacuum, wash with cold ethanol (2 × 5 mL), and recrystallize from an ethanol/water system to yield the pure quinoline-hydrazone[7].

Self-Validating Checkpoint: ¹H NMR (DMSO-d₆) must reveal the disappearance of the broad -NH₂ singlet (~4.5 ppm) and the appearance of a highly deshielded, sharp azomethine (-CH=N-) proton singlet between 8.0–8.5 ppm.

Workflow B: Synthesis of 4-(1H-Pyrazol-1-yl)quinoline Scaffolds

Target Application: Development of anti-inflammatory agents targeting the COX-2 enzyme[2]. Mechanistic Rationale: This workflow is an adaptation of the Knorr pyrazole synthesis. The free hydrazine reacts with a 1,3-dicarbonyl compound (e.g., acetylacetone). The initial attack forms a hydrazone intermediate, followed by an intramolecular nucleophilic attack by the secondary hydrazine nitrogen on the remaining carbonyl, yielding a cyclic hemiketal. Subsequent dehydration, driven by the thermodynamic stability of the resulting aromatic pyrazole ring, completes the synthesis[4][5].

Step-by-Step Protocol:

• Preparation & Neutralization: Suspend the hydrochloride salt (1.0 mmol, 244 mg) in 20 mL of ethanol. Add Triethylamine (TEA) (1.2 mmol, 167 µL) dropwise while stirring to liberate the free base.

• Reagent Addition: Add acetylacetone (1.2 mmol, 123 µL) to the mixture.

• Cyclocondensation: Reflux the mixture at 78°C for 6–8 hours. The extended reflux time is mandatory to drive the final dehydration step of the cyclization.

• Workup: Concentrate the reaction mixture under reduced pressure to one-third of its original volume. Pour the concentrated residue into 50 mL of vigorously stirred crushed ice/water.

• Extraction & Purification: Extract the aqueous suspension with Dichloromethane (DCM) (3 × 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and evaporate. Purify the crude product via silica gel column chromatography (Eluent: DCM/Methanol 95:5).

Self-Validating Checkpoint: Mass spectrometry (ESI-MS) should confirm the loss of two water molecules (-36 Da) relative to the theoretical acyclic adduct. ¹H NMR should show a characteristic, highly diagnostic pyrazole C4-H proton singlet around 6.0–6.5 ppm.

Synthetic Pathway Visualization

The following diagram illustrates the divergent synthetic utility of the 6-chloro-4-hydrazino-2-methylquinoline scaffold when subjected to different electrophilic reagents.

Divergent synthetic pathways of 6-Chloro-4-hydrazino-2-methylquinoline HCl into active pharmacophores.

References

• Benchchem. "Application of 6-Chloroquinoline in Agrochemical Synthesis." 7

• ChemScene. "1170041-05-0 | 6-Chloro-4-hydrazinyl-2-methylquinoline hydrochloride." 1

• ChemicalBook. "1170041-05-0 CAS MSDS (6-CHLORO-4-HYDRAZINO-2-METHYLQUINOLINE HYDROCHLORIDE)." 6

• Journal of Medicinal Chemistry (ACS). "Design, Synthesis, and Structure–Activity Relationship Studies of 4-Quinolinyl- and 9-Acrydinylhydrazones as Potent Antimalarial Agents." 3

• Benchchem. "4-Hydrazino-8-methylquinoline | 68500-35-6." 2

• ResearchGate. "Synthesis and Characterization of Various Pyrazolines From Chalcones." 4

• PMC / NIH. "Vistas in the domain of 3-acetyl-4-hydroxy-2-quinolinone derivatives (AHQ) and their applications." 5

Sources

• 1. chemscene.com [chemscene.com]
• 2. 4-Hydrazino-8-methylquinoline | 68500-35-6 | Benchchem [benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. Vistas in the domain of 3-acetyl-4-hydroxy-2-quinolinone derivatives (AHQ) and their applications - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chemicalbook.com [chemicalbook.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Two-Step Synthesis of Bioactive Hydrazine Scaffolds from 6-Chloro-4-hydroxy-2-methylquinoline

Executive Summary

6-Chloro-4-hydroxy-2-methylquinoline (CAS: 15644-86-7) is a privileged structural motif in medicinal chemistry, serving as a foundational building block for antimalarial therapeutics, monoamine oxidase (MAO) inhibitors, and kinase-targeting agents (). This application note provides a comprehensive, self-validating two-step protocol to convert this precursor into (6-chloro-2-methylquinolin-4-yl)hydrazine. This hydrazine derivative is a highly reactive intermediate utilized to synthesize complex nitrogen-containing heterocycles and hydrazones (1)[1].

Mechanistic Causality & Experimental Design

To ensure scientific integrity and high yields, the experimental conditions are designed around the intrinsic electronic properties of the quinoline core:

• Step 1: Chlorination via Phosphorodichloridate Activation. The starting material exists in a tautomeric equilibrium between the 4-hydroxyquinoline and 4-quinolone forms. Direct nucleophilic substitution at the C-4 oxygen is energetically unfavorable. To overcome this, phosphorus oxychloride (POCl₃) is employed as both a solvent and an electrophilic activator (2)[2]. The quinolone oxygen attacks the phosphorus atom, forming a phosphorodichloridate intermediate. This transforms the C-4 hydroxyl into an excellent leaving group, which is subsequently displaced by a chloride ion to yield 4,6-dichloro-2-methylquinoline.

• Step 2: Regioselective Nucleophilic Aromatic Substitution (SNAr). The intermediate 4,6-dichloro-2-methylquinoline possesses two chlorine atoms, but they are chemically distinct. The quinoline nitrogen strongly withdraws electron density from the C-2 and C-4 positions, stabilizing the anionic Meisenheimer complex formed during nucleophilic attack. Consequently, the C-4 chlorine is highly activated towards SNAr, while the C-6 chlorine remains inert. Treatment with hydrazine hydrate in a protic solvent (ethanol) capitalizes on this intrinsic electronic bias, ensuring complete regioselectivity to yield (6-chloro-2-methylquinolin-4-yl)hydrazine without the need for protecting groups (1)[1].

Quantitative Data Summary

Compound	Role	Molecular Weight	Appearance	Typical Yield	Key Analytical Data (MS)
6-Chloro-4-hydroxy-2-methylquinoline	Starting Material	193.63 g/mol	Off-white solid	N/A	m/z:[M+H]⁺ 194.0
4,6-Dichloro-2-methylquinoline	Intermediate	212.07 g/mol	Pale yellow solid	80 - 85%	m/z: [M+H]⁺ 212.0, 214.0
(6-Chloro-2-methylquinolin-4-yl)hydrazine	Final Product	207.66 g/mol	White/yellowish solid	75 - 80%	m/z: [M+H]⁺ 208.1

Synthetic Workflow Visualization

Synthetic workflow from 6-chloro-4-hydroxy-2-methylquinoline to its hydrazine derivative.

Protocol 1: Synthesis of 4,6-Dichloro-2-methylquinoline

Reagents & Equipment:

• 6-Chloro-4-hydroxy-2-methylquinoline (1.0 equiv)

• Phosphorus oxychloride (POCl₃) (5.0 - 8.0 equiv)

• Crushed ice and Aqueous Ammonia (28%)

• Round-bottom flask, reflux condenser, drying tube (CaCl₂), and magnetic stirrer.

Step-by-Step Methodology:

• Setup: Charge a flame-dried round-bottom flask with 6-chloro-4-hydroxy-2-methylquinoline.

• Addition: Slowly add POCl₃ to the flask at room temperature. Causality: The reaction is exothermic; slow addition prevents uncontrolled boiling. POCl₃ acts as both the solvent and the reactant.

• Reflux: Equip the flask with a reflux condenser and a drying tube. Heat the mixture to 105–110 °C for 2 to 4 hours.

• Self-Validation (TLC): Monitor the reaction via Thin Layer Chromatography (Eluent: Hexane/EtOAc 3:1). The starting material (Rf ~0.2) must be completely consumed, replaced by a non-polar, UV-active spot (Rf ~0.7).

• Concentration: Once complete, cool the mixture to room temperature and remove the majority of excess POCl₃ via rotary evaporation under reduced pressure.

• Quenching: Carefully pour the concentrated residue dropwise over vigorously stirred crushed ice. Causality: This safely hydrolyzes the remaining POCl₃ into phosphoric and hydrochloric acids.

• Neutralization (Self-Validation): Slowly add aqueous ammonia until the pH reaches strictly 7.5–8.0. Validation Check: If the solution remains acidic, the quinoline nitrogen stays protonated (soluble in water), preventing precipitation. A distinct pale yellow precipitate will form only when neutralized.

• Isolation: Filter the precipitate under vacuum, wash thoroughly with cold distilled water to remove inorganic salts, and dry under vacuum at 50 °C.

Protocol 2: Synthesis of (6-Chloro-2-methylquinolin-4-yl)hydrazine

Reagents & Equipment:

• 4,6-Dichloro-2-methylquinoline (1.0 equiv)

• Hydrazine hydrate (80% or 98% aqueous solution, 4.0 equiv)

• Absolute ethanol

• Round-bottom flask, reflux condenser, and magnetic stirrer.

Step-by-Step Methodology:

• Dissolution: Dissolve 4,6-dichloro-2-methylquinoline in absolute ethanol (approx. 10 mL per gram of substrate). Causality: Ethanol is a protic solvent that stabilizes the anionic Meisenheimer transition state during the SNAr reaction, accelerating the substitution.

• Addition: Add hydrazine hydrate dropwise to the stirring solution at room temperature.

• Reflux: Heat the reaction mixture to gentle reflux (approx. 80 °C) for 4 to 8 hours.

• Self-Validation (TLC & Visual): Monitor via TLC (Eluent: DCM/MeOH 9:1). The dichloro intermediate will disappear, and a highly polar spot will form near the baseline. Visual Check: As the reaction progresses, the product often begins to precipitate out of the hot ethanol as a fine solid.

• Workup: Cool the reaction mixture to 0–5 °C in an ice bath to maximize crystallization.

• Isolation: Filter the resulting solid via vacuum filtration. Wash the filter cake sequentially with cold ethanol (to remove unreacted starting material) and cold water (to remove excess hydrazine and hydrochloride salts).

• Drying: Dry the isolated (6-chloro-2-methylquinolin-4-yl)hydrazine under high vacuum to afford the final product as a white to yellowish solid.

References

• (6-Chloro-2-methylquinolin-4-yl)hydrazine | Research Chemical . Benchchem. Available at: 1[1]

• 4-Chloroquinoline-6-carboxylic acid | 386207-77-8 . Benchchem. Available at:2[2]

• 6-Chloro-2-methylquinolin-4-ol | 15644-86-7 . Sigma-Aldrich. Available at:

Sources

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Technical Notes & Optimization

Technical Support Center: Purification of 6-Chloro-4-hydrazino-2-methylquinoline hydrochloride

Welcome to the technical support center for the purification of 6-Chloro-4-hydrazino-2-methylquinoline hydrochloride (CAS: 1170041-05-0). This guide is designed for researchers, chemists, and drug development professionals who are working with this key intermediate. We understand that purifying crude synthetic products can be challenging. This resource provides in-depth, field-proven insights in a direct question-and-answer format to help you troubleshoot common issues and optimize your purification workflow.

Part 1: Troubleshooting Guide

This section addresses specific problems you may encounter during the purification process.

Question 1: My crude product has "oiled out" during cooling instead of forming crystals. What is causing this and how can I fix it?

Answer:

"Oiling out" occurs when a compound separates from the solution as a liquid phase rather than a solid crystalline lattice. This is a common issue, particularly with compounds that have melting points lower than the boiling point of the solvent used or when the solution is supersaturated with impurities.

Causality & Solution Workflow:

• Re-heat the Solution: First, heat the mixture (including the oil) back to the boiling point of the solvent until everything redissolves into a homogeneous solution.

• Add More Solvent: The most common cause is using too little solvent, leading to a solution that is too concentrated. Add a small amount (5-10% of the total volume) of the hot primary solvent to dilute the solution slightly.[1]

• Induce Crystallization Slowly:

  • Slow Cooling: Allow the flask to cool to room temperature very slowly and without disturbance. Rapid cooling often promotes oil formation over crystal nucleation.[1]

  • Scratching: If no crystals form upon reaching room temperature, try scratching the inside surface of the flask just below the solvent line with a glass rod. The microscopic scratches provide a surface for crystal nucleation.

  • Seeding: If you have a small amount of pure crystal, add a single seed crystal to the cooled solution to initiate crystallization.

• Consider a Different Solvent System: If the problem persists, the chosen solvent may be unsuitable. The compound may be too soluble. A two-solvent system is often the solution.[2] Add a hot "anti-solvent" (in which the compound is poorly soluble) dropwise to the hot, dissolved solution until persistent cloudiness appears. Then, add a drop or two of the primary hot solvent to redissolve the cloudiness and proceed with slow cooling.

Question 2: My final product is still significantly colored (e.g., yellow or brown), even after recrystallization. How can I obtain a purer, off-white product?

Answer:

Persistent color often indicates the presence of high-molecular-weight, polar, or oxidized by-products. While recrystallization can remove many impurities, some colored ones can be stubborn.

Expert Recommendations:

• Activated Charcoal Treatment: This is the most effective method for removing colored impurities.

  • Protocol: After dissolving your crude product in the minimum amount of hot solvent, remove the flask from the heat source. Add a very small amount of activated charcoal (typically 1-2% of the solute's weight) to the hot solution.

  • Causality: The charcoal has a high surface area that adsorbs the large, colored impurity molecules.[1]

  • Crucial Step - Hot Filtration: Swirl the mixture for a few minutes and then immediately perform a hot gravity filtration using a pre-heated funnel and fluted filter paper. This removes the charcoal (and the adsorbed impurities) before the solution cools and your product crystallizes. If you skip this step, the impurities will re-enter your product upon cooling.[1]

• Oxidation Prevention: Hydrazine moieties can be susceptible to air oxidation, which can lead to colored by-products.[3] When refluxing, consider performing the dissolution under an inert atmosphere (e.g., nitrogen or argon) to minimize this degradation.

Question 3: After a successful recrystallization, my yield is unacceptably low (<50%). What are the likely causes and how can I improve recovery?

Answer:

Low yield is a frustrating issue that can usually be traced to either mechanical losses or solubility problems.

Troubleshooting Low Yield:

Potential Cause	Explanation & Solution
Using Too Much Solvent	The most common error. Your compound has some solubility even in cold solvent. Using an excessive amount of solvent will keep a significant portion of your product dissolved in the mother liquor after cooling. Solution: Use the absolute minimum amount of hot solvent required to fully dissolve the crude solid.[1]
Premature Crystallization	If the product crystallizes in the funnel during hot filtration, you will suffer significant mechanical loss. Solution: Ensure your filtration apparatus (funnel, filter paper, receiving flask) is pre-heated by pouring some boiling solvent through it just before filtering your solution.[2]
Insufficient Cooling	Not cooling the solution sufficiently will leave more product dissolved. Solution: After slow cooling to room temperature, place the flask in an ice-water bath for at least 30 minutes to maximize crystal precipitation before filtration.
Inappropriate Solvent Choice	If the compound is too soluble in your chosen solvent even at low temperatures, recovery will be poor. Solution: Re-evaluate your solvent system. A good single solvent should show a large solubility difference between its boiling point and 0°C. Alternatively, a two-solvent system is often better for maximizing recovery.[2]

Question 4: Analytical data (TLC, HPLC) shows a persistent impurity with a similar polarity to my product. Recrystallization isn't separating them. What should I do?

Answer:

When impurities co-crystallize with your product due to similar structural and polarity characteristics (e.g., a dehalogenated analog), recrystallization may not be sufficient. In this scenario, you must turn to a more powerful purification technique.[4]

Advanced Purification Strategy:

Column Chromatography: This technique separates compounds based on their differential adsorption to a stationary phase.

• Stationary Phase: For a moderately polar compound like 6-Chloro-4-hydrazino-2-methylquinoline hydrochloride, silica gel is a standard choice. If the compound is very basic and shows significant tailing on silica, neutral alumina can be a good alternative.[5]

• Mobile Phase (Eluent): The key is to find a solvent system that provides good separation on a TLC plate first.

  • Start with a non-polar solvent like hexanes or heptane and gradually increase the polarity by adding a more polar solvent like ethyl acetate.

  • A typical starting point for screening would be a 70:30 mixture of Hexane:Ethyl Acetate.

  • If the compound doesn't move from the baseline, a small amount of a more polar modifier like methanol (1-5%) can be added to the eluent system.

• When to Consider Chromatography: This method is more time-consuming and uses more solvent than recrystallization, but it is necessary when high-purity material is required and recrystallization fails. It is particularly effective for removing closely related impurities.[6][7]

Purification Strategy Workflow

The following diagram outlines the decision-making process for purifying your crude product.

Caption: Decision workflow for purifying crude 6-Chloro-4-hydrazino-2-methylquinoline hydrochloride.

Part 2: Frequently Asked Questions (FAQs)

Question 1: What are the best solvent systems for recrystallizing 6-Chloro-4-hydrazino-2-methylquinoline hydrochloride?

Answer:

The hydrochloride salt structure makes this compound significantly polar. Therefore, polar solvents are the best starting point. An ideal recrystallization solvent dissolves the compound completely when hot but sparingly when cold.[]

Recommended Solvent Systems for Screening:

Solvent System Type	Primary Solvent (Soluble)	Anti-Solvent (Insoluble)	Rationale & Comments
Single Solvent	Ethanol	N/A	A good first choice. The compound should have high solubility in boiling ethanol and lower solubility in cold ethanol.
Single Solvent	Methanol	N/A	Similar to ethanol but may be too effective a solvent, leading to lower recovery. Often used for very polar compounds.
Two-Solvent	Ethanol / Water	Water	Dissolve in minimal hot ethanol, then add hot water dropwise until turbidity persists. Excellent for inducing crystallization.[2]
Two-Solvent	Methanol / Diethyl Ether	Diethyl Ether	Use with caution due to ether's volatility. Dissolve in minimal room temperature methanol and add ether to precipitate.
Two-Solvent	Ethyl Acetate / Hexanes	Hexanes	A less polar option. A similar system was used for a related compound.[9] May be effective if impurities are highly polar.

Expert Tip: Always perform a small-scale test with ~20-30 mg of your crude material to screen for the optimal solvent system before committing your entire batch.

Question 2: What is the expected appearance and melting point of the pure compound?

Answer:

Pure 6-Chloro-4-hydrazino-2-methylquinoline hydrochloride should be a solid, typically appearing as a white, off-white, or pale yellow powder or crystalline solid.[10] The presence of strong coloration often indicates impurities.

Question 3: Are there any stability concerns I should be aware of during purification and storage?

Answer:

Yes. Hydrazine and hydrazone-containing compounds require special consideration.

• Oxidative Stability: The hydrazine moiety (-NH-NH2) can be susceptible to air oxidation, especially at elevated temperatures in the presence of trace metals.[3] This can lead to the formation of colored impurities or degradation. It is good practice to minimize the time the compound is kept at reflux and, if possible, work under an inert atmosphere (N2 or Ar).

• pH Stability: The hydrazone linkage is generally stable but can be acid-labile, meaning it can hydrolyze under strongly acidic conditions.[11][12] Since you are working with the hydrochloride salt, the compound is already in an acidic form. Avoid exposure to very strong acids during workup.

• Storage: The pure, dry compound should be stored in a tightly sealed container, protected from light and moisture, and preferably refrigerated to ensure long-term stability.

References

• Duret, P., Fakhfakh, M. A., Herrenknecht, C., Fournet, A., Franck, X., Figadère, B., & Hocquemiller, R. (2003). Preparative separation of quinolines by centrifugal partition chromatography with gradient elution.
• Al-Ostoot, F. H., Al-Tamimi, A. M., Al-Ghorbani, M., Al-Anazi, M. R., Al-Majid, A. M., El-Emam, A. A., & Barakat, A. (2023). Synthesis and In vitro Biological Evaluation of Quinolone-Based Hydrazones as Potential Antidiabetic Agents Targeting Key Metabolic Enzymes. Molecules, 28(23), 7800.
• Karageorge, G., Pyla, E., Nath, L., & Pasquale, A. J. (2016). Synthesis, Characterization and Anti-Cancer Activity of Hydrazide Derivatives Incorporating a Quinoline Moiety. Molecules, 21(7), 910.
• Duret, P., et al. (2003).
• Abdel-Wahab, B. F., Mohamed, H. A., & Fathalla, W. (2022). Autoxidation of 4-Hydrazinylquinolin-2(1H)-one; Synthesis of Pyridazino[4,3-c:5,6-c′]diquinoline-6,7(5H,8H)-diones. Molecules, 27(7), 2132.
• Tuba, R., & Gladysz, J. A. (2017). Substituted quinolines as noncovalent proteasome inhibitors. Bioorganic & Medicinal Chemistry, 25(22), 6065–6071.
• Sharma, R., et al. (2024). Expanding potential of quinoline hydrazide/hydrazone derivatives as anticancer agents.
• PrepChem. (n.d.). Synthesis of 6-chloro-2-hydrazino-4-phenylquinoline. PrepChem.com.
• MIT OpenCourseWare. (n.d.).
• McGachy, C. J., et al. (2019). Chromatographic Resolution of Closely Related Species in Pharmaceutical Chemistry: Dehalogenation Impurities and Mixtures of Halogen Isomers.
• BenchChem. (2025).
• ChemicalBook. (n.d.). 6-CHLORO-2-METHYLQUINOLINE. chemicalbook.com.
• BOC Sciences. (n.d.).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. ocw.mit.edu [ocw.mit.edu]
• 3. Autoxidation of 4-Hydrazinylquinolin-2(1H)-one; Synthesis of Pyridazino[4,3-c:5,6-c′]diquinoline-6,7(5H,8H)-diones [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Substituted quinolines as noncovalent proteasome inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. horizon.documentation.ird.fr [horizon.documentation.ird.fr]
• 7. Preparative separation of quinolines by centrifugal partition chromatography with gradient elution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. prepchem.com [prepchem.com]
• 10. 6-CHLORO-2-METHYLQUINOLINE | 92-46-6 [amp.chemicalbook.com]
• 11. Synthesis, Characterization and Anti-Cancer Activity of Hydrazide Derivatives Incorporating a Quinoline Moiety [mdpi.com]
• 12. Expanding potential of quinoline hydrazide/hydrazone derivatives as anticancer agents - PMC [pmc.ncbi.nlm.nih.gov]

Improving reaction conditions for condensation of hydrazine derivatives

Technical Support Center: Optimizing Hydrazone Synthesis & Troubleshooting Condensation Reactions

Welcome to the Application Scientist Support Center. The condensation of hydrazine derivatives with carbonyl compounds to form hydrazones is a foundational transformation in medicinal chemistry, bioconjugation, and materials science. Despite its apparent simplicity, achieving quantitative yields without side products requires precise control over reaction kinetics, thermodynamics, and the microenvironment.

This guide provides field-proven troubleshooting strategies, mechanistic insights, and self-validating protocols to optimize your hydrazone synthesis.

Mechanistic Causality: The "Why" Behind the Conditions

The formation of a hydrazone proceeds via a two-step mechanism: nucleophilic addition of the hydrazine derivative to the carbonyl to form a tetrahedral hemiaminal intermediate, followed by acid-catalyzed dehydration to yield the stable carbon-nitrogen double bond.

Reaction pathway of hydrazone synthesis illustrating the intermediate and potential azine byproduct.

The delicate balance in this pathway is the pH. The carbonyl oxygen must be protonated to increase its electrophilicity, facilitating the nucleophilic attack. However, if the medium is too acidic (pH < 4), the hydrazine derivative becomes protonated (forming an unreactive hydrazinium ion), completely quenching its nucleophilicity.

Frequently Asked Questions (FAQs) & Troubleshooting Logic

Q1: My reaction stalls at 50-60% conversion. How do I drive it to completion? A1: Incomplete conversion is typically a thermodynamic equilibrium issue or a kinetic bottleneck caused by improper pH. The optimal pH for hydrazone formation is strictly between 4 and 6 (1)[1]. If your reaction is stalling, verify the pH using indicator paper. Adding a catalytic amount of glacial acetic acid accelerates the dehydration step. Additionally, because the reaction produces water, the equilibrium can stall. Consider using a Dean-Stark apparatus for azeotropic water removal or adding molecular sieves in anhydrous solvents to drive the reaction forward via Le Chatelier's principle.

Q2: I am observing a significant amount of a highly conjugated side product. What is it, and how do I prevent it? A2: You are likely observing the formation of an azine. This is a common bimolecular side reaction that occurs when the initially formed hydrazone condenses with a second equivalent of the carbonyl compound, or when two hydrazone molecules react with each other (2)[2]. To prevent azine formation, maintain a lower concentration of the reactants (dilution strategy) and use a slight stoichiometric excess (1.1 to 1.5 equivalents) of the hydrazine derivative. Dropwise addition of the carbonyl to the hydrazine solution also ensures the carbonyl is never in excess.

Q3: Traditional reflux in ethanol is degrading my heat-sensitive substrates. Are there milder alternatives? A3: Yes. Mechanochemical (solvent-free grinding) synthesis has emerged as a powerful green chemistry alternative to conventional solution-based methods (3)[3]. It utilizes mechanical force to overcome activation barriers, often achieving quantitative yields at room temperature in minutes. Alternatively, using ionic liquid catalysts like [Et3NH][HSO4] under solvent-free conditions at elevated temperatures can drastically reduce reaction times and eliminate the need for toxic volatile organic solvents (4)[4].

Decision tree for troubleshooting common issues in hydrazone condensation reactions.

Quantitative Data: Benchmarking Reaction Conditions

To assist in selecting the optimal synthetic route, the following table summarizes the quantitative performance of various hydrazone synthesis methodologies based on recent comparative studies.

Methodology	Typical Reaction Time	Average Yield (%)	Catalyst / Additive	Environmental Impact
Traditional Solution-Phase	2 - 12 hours	65 - 85%	Acetic Acid (pH 4-6)	High (Solvent waste)
Microwave-Assisted	5 - 15 minutes	85 - 95%	PSSA or None	Low (Aqueous/Solvent-free)
Mechanochemical (Grinding)	10 - 30 minutes	90 - 98%	None / Solid Acid	Minimal (Solvent-free)
Ionic Liquid Catalysis	30 - 60 minutes	90 - 98%	[Et3NH][HSO4]	Low (Recyclable catalyst)

Validated Experimental Protocols

Protocol A: Standard Solution-Phase Synthesis (Acid-Catalyzed)

This protocol is the industry standard for most robust substrates and incorporates self-validating checkpoints.

• Preparation: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 1.0 equivalent of the carbonyl compound (aldehyde or ketone) in absolute ethanol to achieve a 0.2 M concentration.

• Hydrazine Addition: Add 1.2 equivalents of the hydrazine derivative (e.g., phenylhydrazine or a substituted hydrazide). The slight excess minimizes the bimolecular azine formation.

• Catalysis & pH Validation: Add 2-3 drops of glacial acetic acid. Self-Validation: Monitor the pH using indicator paper to confirm it is strictly within the 4-6 range.

• Reaction: Heat the mixture to reflux (approx. 80 °C) for 2 to 4 hours. Self-Validation: Validate the reaction progress via TLC (Thin Layer Chromatography) using an appropriate eluent system (e.g., Hexane/Ethyl Acetate). The disappearance of the starting material spots and the appearance of a new, distinct product spot indicates completion.

• Work-Up: Once the starting material is consumed, allow the reaction mixture to cool slowly to room temperature. Self-Validation: The successful crystallization of the product upon cooling serves as a visual confirmation of the product's formation and initial purity. Collect the crystals via vacuum filtration.

Protocol B: Solvent-Free Mechanochemical Synthesis (Green Chemistry)

This protocol is ideal for sterically hindered substrates or when minimizing environmental impact is a priority.

• Preparation: In an agate or stainless-steel mortar (or a ball mill jar), combine 1.0 equivalent of the solid carbonyl compound and 1.1 equivalents of the solid hydrazine derivative.

• Grinding: Grind the mixture vigorously with a pestle for 10 to 30 minutes. The mechanical energy provides the activation energy, and the high local concentration drives the reaction without the need for external heating.

• Monitoring & Validation: Periodically scrape the sides of the mortar to ensure uniform mixing. Self-Validation: The reaction progress is validated by taking a small aliquot, dissolving it in a suitable solvent, and running a TLC against the starting materials. A single, distinct spot indicates quantitative conversion.

• Isolation: Once complete, the resulting powder is typically the pure hydrazone. Wash the solid with a small amount of cold water or cold ethanol to remove unreacted starting materials, followed by vacuum drying.

References

• Title: Chemical modification of proteins with photocleavable groups - PMC - NIH Source: nih.gov URL: [Link]

• Title: (PDF) Solvent-free, [Et3NH][HSO4] catalyzed facile synthesis of hydrazone derivatives Source: academia.edu URL: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Chemical modification of proteins with photocleavable groups - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. (PDF) Solvent-free, [Et3NH][HSO4] catalyzed facile synthesis of hydrazone derivatives [academia.edu]

Effect of solvent and temperature on nucleophilic substitution in quinolines

Technical Support Center: Optimizing Nucleophilic Aromatic Substitution (SNAr) in Quinolines

Introduction Nucleophilic aromatic substitution (SNAr) on quinoline scaffolds is a cornerstone reaction in medicinal chemistry and drug development 1. Because the quinoline system features an electron-deficient pyridine ring, substitution typically occurs at the C2 or C4 positions, where the intermediate Meisenheimer complex is stabilized by the electronegative nitrogen atom 2. However, researchers frequently encounter issues with reaction kinetics, regioselectivity, and product degradation. This guide provides causal explanations and actionable troubleshooting steps for optimizing the critical effects of solvent and temperature on these reactions.

Section 1: Troubleshooting Guide & FAQs

Q1: Why is my SNAr reaction with a secondary amine nucleophile extremely slow in ethanol at 80°C? A1: The issue lies in the preferential solvation of the nucleophile by your protic solvent. Ethanol acts as a hydrogen-bond donor, creating a tight solvation shell around the electron-rich amine 3. This stabilizes the nucleophile's ground state, drastically increasing the activation energy ( ΔG‡ ) required to reach the transition state. Solution: Switch to a polar aprotic solvent like Dimethyl Sulfoxide (DMSO) or N,N-Dimethylformamide (DMF). Aprotic solvents lack hydrogen-bond donors, leaving the nucleophile "naked" and highly reactive. Transitioning to DMSO can provide SNAr rate enhancements on the order of 106 -fold compared to conventional protic solvents 4.

Q2: I am substituting 2,4-dichloroquinoline-3-carbonitrile. Why am I getting a mixture of C2 and C4 substituted products, and how can I favor C2? A2: Regioselectivity in multihalogenated quinolines is governed by the electronic effects of the heterocyclic nitrogen, which makes the C2 position inherently more electrophilic and susceptible to kinetic attack 5. However, high temperatures can push the reaction from kinetic control into thermodynamic control, leading to a mixture of C2 and C4 isomers. Solution: Lower the reaction temperature to 25–50°C. To maintain a practical reaction rate at this lower temperature, you must use a highly activating polar aprotic solvent (e.g., anhydrous DMSO). This combination preserves kinetic control, heavily favoring the C2-substituted product 5.

Q3: When I increase the temperature to 150°C in DMF to force a sluggish reaction, I observe significant tarring and low yield. What is happening? A3: While increasing thermal energy accelerates the desired SNAr pathway, it exponentially increases the rate of unwanted side reactions, such as substrate polymerization, degradation of the nucleophile, or decomposition of the DMF solvent into dimethylamine (which can act as a competing nucleophile) 4. Solution: Do not rely solely on temperature to drive the reaction. Instead, enhance the nucleophilicity of your reagent. If using an alcohol or thiol, pre-form the alkoxide/thiolate using a strong base before adding the quinoline substrate 6. Conduct the reaction at a moderate 80–120°C.

Section 2: Logical Framework of Solvent & Temperature Effects

Caption: Logical relationship between solvent choice, temperature, and SNAr outcomes.

Section 3: Quantitative Data Summary

The following table summarizes the causal relationship between solvent type, temperature, and reaction efficiency based on established kinetic models 43:

Solvent System	Solvent Type	Solvation Effect on Nucleophile	Optimal Temp Range	Relative Reaction Rate	Unwanted Side Reactions
Ethanol / Methanol	Polar Protic	High (H-bonding reduces nucleophilicity)	80°C – 150°C	Slow (Baseline)	Moderate to High (at elevated temps)
DMSO / DMF	Polar Aprotic	Low ("Naked", highly reactive anion)	25°C – 100°C	Extremely Fast ( ∼106 x increase)	Low (due to lower required temps)

Section 4: Standard Operating Procedures (SOPs)

To ensure reproducibility and self-validation, follow this optimized workflow for the SNAr of quinoline derivatives (e.g., 6-bromoquinoline-8-carbonitrile or 2,4-dichloroquinoline) 65.

Caption: Step-by-step experimental workflow for SNAr on quinoline derivatives.

Protocol: Optimized SNAr in Polar Aprotic Solvent

• Preparation of the Nucleophile (Self-Validating Step): In a flame-dried round-bottom flask under an inert atmosphere (nitrogen or argon), add the desired alcohol or thiol nucleophile. Add a stoichiometric equivalent of a strong base (e.g., sodium metal for alcohols) to generate the alkoxide/thiolate in situ. Stir for 15-30 minutes at room temperature. Validation Check: Wait until hydrogen gas evolution completely ceases, validating complete deprotonation 6.

• Substrate Addition: Dissolve 1 equivalent of the quinoline substrate in anhydrous polar aprotic solvent (DMSO or DMF). Add this solution dropwise to the nucleophile mixture.

• Controlled Heating: Heat the reaction mixture to 80–120°C. Note: If targeting a specific regiocenter on a multihalogenated quinoline, maintain the temperature below 50°C to ensure kinetic control.

• Reaction Monitoring: Monitor the reaction progress via Thin Layer Chromatography (TLC) or LC-MS. The reaction is complete when the starting material spot is fully consumed.

• Quenching and Workup: Cool the reaction mixture to room temperature. Carefully quench the reaction by pouring it into an excess of cold distilled water. If the product precipitates, collect it via vacuum filtration. Otherwise, extract with a suitable organic solvent (e.g., ethyl acetate), wash the organic layer extensively with brine to remove residual DMSO/DMF, dry over anhydrous sodium sulfate, and concentrate under reduced pressure [[6]]() [[5]]().

References

• Application Notes and Protocols for Nucleophilic Aromatic Substitution on 6-Bromoquinoline-8-carbonitrile - Benchchem -6

• A broadly applicable quantitative relative reactivity model for nucleophilic aromatic substitution (SNAr) using simple descriptors - PMC - 1

• Chemistry II (Organic) Heteroaromatic Chemistry LECTURE 7 - Imperial College London - 2

• SNAr Comparative Reaction - gChem - 4

• Application Notes and Protocols: Nucleophilic Substitution Reactions of 2,4-Dichloroquinoline-3-carbonitrile - Benchchem - 5

• Solvent Effect on a Model of SNAr Reaction in Conventional and Non-Conventional Solvents - IntechOpen - 3

Sources

• 1. A broadly applicable quantitative relative reactivity model for nucleophilic aromatic substitution (SNAr) using simple descriptors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. imperial.ac.uk [imperial.ac.uk]
• 3. Solvent Effect on a Model of SNAr Reaction in Conventional and Non-Conventional Solvents | IntechOpen [intechopen.com]
• 4. gchemglobal.com [gchemglobal.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

Structural characterization of 6-Chloro-4-hydrazino-2-methylquinoline hydrochloride by X-ray crystallography

An In-Depth Comparative Guide to the Structural Characterization of 6-Chloro-4-hydrazino-2-methylquinoline hydrochloride

Abstract

The unequivocal structural determination of active pharmaceutical ingredients (APIs) and their synthetic intermediates is a cornerstone of modern drug development. This guide provides a comprehensive comparison of analytical techniques for the structural characterization of 6-Chloro-4-hydrazino-2-methylquinoline hydrochloride, a key heterocyclic building block.[1][2] We present single-crystal X-ray crystallography as the definitive method for solid-state structure elucidation, offering unambiguous determination of atomic connectivity, stereochemistry, and intermolecular interactions.[3][4][5] This is critically compared with complementary spectroscopic techniques, including Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), and Fourier-Transform Infrared (FTIR) Spectroscopy. Each method is evaluated based on its principles, experimental protocols, and the specific structural insights it provides. By integrating data from these orthogonal techniques, researchers can achieve a holistic and validated understanding of the molecule's structure, which is essential for ensuring quality, safety, and efficacy in drug discovery.

Introduction

Quinoline derivatives are a prominent class of heterocyclic compounds with a broad spectrum of pharmacological activities, including antimicrobial and anticancer properties.[6] 6-Chloro-4-hydrazino-2-methylquinoline hydrochloride serves as a vital intermediate in the synthesis of more complex, biologically active molecules.[1] Its precise molecular structure dictates its reactivity and suitability for subsequent synthetic transformations. Therefore, rigorous structural characterization is not merely a procedural step but a critical requirement for quality control and rational drug design. While a combination of spectroscopic methods is routinely employed for characterization[7], single-crystal X-ray crystallography remains the gold standard for providing a definitive three-dimensional atomic arrangement.[3][8] This guide will dissect the application of X-ray crystallography and compare its output with data from NMR, MS, and FTIR to provide a complete framework for the structural validation of this important synthetic intermediate.

Part 1: The Definitive Method - Single-Crystal X-ray Crystallography

Single-crystal X-ray diffraction (SC-XRD) offers an unparalleled, direct view into the atomic arrangement of a molecule in its crystalline state.[5][8] The technique is based on the principle that a crystal lattice acts as a three-dimensional diffraction grating for X-rays.[5] By analyzing the pattern of diffracted X-rays, one can calculate the electron density distribution within the crystal and thereby determine the precise positions of each atom, defining bond lengths, bond angles, and torsional angles with very high precision.[9]

Expertise in Practice: Why X-ray Crystallography is Authoritative

Unlike spectroscopic methods which provide indirect information about connectivity or functional groups that must be pieced together, X-ray crystallography provides a direct, unambiguous 3D model of the molecule.[3][4] For a molecule like 6-Chloro-4-hydrazino-2-methylquinoline hydrochloride, this is critical for:

• Confirming Connectivity: Unambiguously verifying the attachment of the hydrazino group at the C4 position and the chloro group at the C6 position.

• Determining Conformation: Defining the precise geometry and orientation of the hydrazino group relative to the quinoline ring system.

• Analyzing Intermolecular Interactions: Visualizing the hydrogen bonding network involving the hydrochloride counter-ion, the hydrazino group, and the quinoline nitrogen, as well as potential π-π stacking interactions between quinoline rings.[1][10] These interactions are fundamental to the crystal's stability and can influence physical properties like solubility and melting point.

Experimental Workflow: From Powder to Structure

The journey from a powdered sample to a refined crystal structure is a multi-step process that demands careful execution.

Caption: Workflow for Single-Crystal X-ray Crystallography.

Step-by-Step Protocol: Crystallization

The most critical and often challenging step is growing a high-quality single crystal.[3] For a hydrochloride salt, which is typically polar, solvent systems involving alcohols or water are a good starting point.

• Method: Slow evaporation is a reliable technique for obtaining crystals of organic salts.[11]

• Solvent Selection: Prepare a saturated solution of 6-Chloro-4-hydrazino-2-methylquinoline hydrochloride in a solvent mixture, such as methanol/ethanol (9:1 v/v), at room temperature.[10] The goal is to find a solvent in which the compound is soluble but not excessively so.

• Preparation: Filter the saturated solution through a syringe filter (0.22 µm) into a clean, small vial. This removes any dust or particulate matter that could act as unwanted nucleation sites.

• Evaporation: Cover the vial with parafilm and pierce it with a needle a few times. This allows the solvent to evaporate slowly over several days.

• Incubation: Place the vial in a vibration-free location at a constant temperature (e.g., 20°C).[11]

• Harvesting: Once suitable crystals (typically 0.1-0.3 mm in size) have formed, carefully harvest them using a nylon loop.[3]

Step-by-Step Protocol: Data Collection and Refinement

• Mounting: The selected crystal is mounted on a goniometer head and placed on the X-ray diffractometer.[5]

• Screening: A quick series of diffraction images are taken to assess the crystal quality and determine the unit cell parameters.[9]

• Data Collection: A full sphere of diffraction data is collected by rotating the crystal in the X-ray beam. Modern diffractometers automate this process.[5]

• Structure Solution: The collected data is processed, and computational methods are used to solve the "phase problem" and generate an initial electron density map.

• Structure Refinement: An atomic model is built into the electron density map. The positions and displacement parameters of the atoms are then refined against the experimental data until the calculated and observed diffraction patterns show the best possible agreement.

• Validation: The final structure is validated using established crystallographic metrics and deposited as a Crystallographic Information File (CIF).

Data Presentation: Representative Crystallographic Data

While the crystal structure for the title compound is not publicly available, the following table presents typical data obtained from a single-crystal X-ray analysis of a related heterocyclic hydrochloride, illustrating the type of quantitative information generated.

Parameter	Value	Significance
Formula	C₉H₉N₂O⁺ · Cl⁻	Confirms the elemental composition of the asymmetric unit.
Formula Weight	196.64 g/mol	Molecular mass of the cation and anion.
Crystal System	Orthorhombic	Describes the basic symmetry of the unit cell.
Space Group	Pbcm	Defines the specific symmetry operations within the unit cell.
a, b, c (Å)	7.12, 8.55, 14.98 Å	The dimensions of the unit cell.
α, β, γ (°)	90, 90, 90 °	The angles of the unit cell.
Volume (ų)	911.5	The volume of the unit cell.
Z	4	The number of formula units in the unit cell.
Calculated Density (g/cm³)	1.434	The calculated density of the crystal.
R-factor (R1)	0.045	A measure of the agreement between the crystallographic model and the experimental data.
Goodness-of-Fit (Goof)	1.05	An indicator of the quality of the refinement; values near 1.0 are ideal.

Data is representative, based on a similar structure[10][12] for illustrative purposes.

Part 2: Complementary and Corroborative Spectroscopic Techniques

While X-ray crystallography provides the definitive solid-state structure, a combination of spectroscopic techniques is essential for characterizing the compound in solution and for routine batch-to-batch verification where crystallization is not practical.[4][7]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for determining the structure of organic molecules in solution.[13][14][15] It provides detailed information about the chemical environment, connectivity, and proximity of atoms (primarily ¹H and ¹³C).

Principle & Causality

NMR operates on the magnetic properties of atomic nuclei. When placed in a strong magnetic field, nuclei absorb and re-emit electromagnetic radiation at specific frequencies. These frequencies (chemical shifts) are highly sensitive to the local electronic environment, providing a unique fingerprint for each atom in the molecule.[16] Two-dimensional (2D) NMR experiments can then be used to establish through-bond (e.g., COSY, HSQC, HMBC) and through-space (NOESY) correlations, allowing for the complete assembly of the molecular skeleton.[14][17]

Experimental Protocol: NMR Analysis

• Sample Preparation: Dissolve ~5-10 mg of the compound in ~0.6 mL of a deuterated solvent (e.g., DMSO-d₆, which is suitable for polar hydrochloride salts) in an NMR tube.

• Data Acquisition: Acquire a suite of spectra on a 400 MHz or higher spectrometer:

  • ¹H NMR: A standard one-dimensional proton spectrum to identify all unique proton environments and their integrations.

  • ¹³C NMR: A standard one-dimensional carbon spectrum to identify all unique carbon environments.

  • 2D HSQC (Heteronuclear Single Quantum Coherence): Correlates each proton to its directly attached carbon atom.

  • 2D HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons over two to three bonds, which is crucial for connecting different fragments of the molecule.[18]

Comparison with X-ray Crystallography

• Strengths: Provides the solution-state structure, which is often more relevant to biological activity. It does not require crystallization and can reveal dynamic processes like tautomerism or conformational changes in solution.[19][20]

• Limitations: Provides indirect structural information that requires interpretation and assembly. It cannot determine absolute stereochemistry (without chiral auxiliaries) and does not provide precise bond lengths or angles.[20]

Mass Spectrometry (MS)

Mass spectrometry is an essential analytical technique for determining the molecular weight of a compound and can provide information about its structure through fragmentation analysis.[7][21]

Principle & Causality

MS involves ionizing a sample and then separating the resulting ions based on their mass-to-charge (m/z) ratio.[22] High-resolution mass spectrometry (HRMS), often using techniques like Electrospray Ionization (ESI), can determine the m/z ratio with extremely high accuracy, allowing for the unambiguous determination of the compound's elemental formula.[7]

Experimental Protocol: HRMS Analysis

• Sample Preparation: Prepare a dilute solution of the compound (~1 mg/mL) in a suitable solvent like methanol or acetonitrile.

• Ionization: Introduce the sample into an ESI source coupled to a high-resolution mass analyzer (e.g., Q-TOF or Orbitrap). ESI is a "soft" ionization technique that typically keeps the molecule intact, showing a strong signal for the molecular ion.[7]

• Data Acquisition: Acquire the mass spectrum in positive ion mode. For 6-Chloro-4-hydrazino-2-methylquinoline hydrochloride, the expected observation would be the protonated molecular ion of the free base, [M+H]⁺.

• Data Analysis: Compare the experimentally measured accurate mass to the theoretical mass calculated from the molecular formula (C₁₀H₁₀ClN₃). The difference should be less than 5 ppm.

Comparison with X-ray Crystallography

• Strengths: Extremely sensitive, requiring very little sample. It directly confirms the molecular weight and elemental composition, which is a fundamental piece of identity.[21][23]

• Limitations: Provides little to no information about the 3D structure, stereochemistry, or atomic connectivity. It can be challenging to distinguish between isomers.[24]

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is a rapid and simple technique used to identify the functional groups present in a molecule.

Principle & Causality

FTIR measures the absorption of infrared radiation by a molecule, which causes vibrations of the chemical bonds (e.g., stretching, bending). Each type of bond and functional group absorbs at a characteristic frequency, making the IR spectrum a molecular fingerprint.[25]

Experimental Protocol: FTIR Analysis

• Sample Preparation: The solid sample can be analyzed directly using an Attenuated Total Reflectance (ATR) accessory, which is the most common and convenient method.

• Data Acquisition: Place a small amount of the solid sample on the ATR crystal and acquire the spectrum, typically over the range of 4000-400 cm⁻¹.

• Data Analysis: Identify characteristic absorption bands. For the title compound, key expected vibrations include:

  • N-H stretching (from hydrazino and ammonium groups): Broad bands in the 3400-3100 cm⁻¹ region.

  • Aromatic C-H stretching: Above 3000 cm⁻¹.[26]

  • Aromatic C=C and C=N stretching: In the 1620-1450 cm⁻¹ region.[26][27]

  • C-Cl stretching: Typically in the 800-600 cm⁻¹ region.

Comparison with X-ray Crystallography

• Strengths: Fast, non-destructive, and requires minimal sample preparation. It is excellent for quickly confirming the presence of key functional groups.

• Limitations: Provides very limited information on the overall molecular structure and connectivity. The spectrum can be complex and peak assignment can be ambiguous.

Part 3: Integrated Structural Analysis - A Holistic Approach

The highest level of confidence in structural characterization is achieved not by relying on a single technique, but by integrating the complementary data from multiple orthogonal methods.[4] Each technique provides a unique piece of the puzzle, and their collective agreement constitutes a self-validating system.

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• 8. Single-Crystal X-Ray Diffraction (SC-XRD) - Universität Ulm [uni-ulm.de]
• 9. indianchemicalsociety.com [indianchemicalsociety.com]
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• 18. 13C-labeling as an effective tool to study ring transformations and to facilitate structural elucidation of nitrogen heterocycles by 13C NMR spectroscopy - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 19. Comparison of NMR and X-ray crystallography [cryst.bbk.ac.uk]
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• 26. scialert.net [scialert.net]
• 27. researchgate.net [researchgate.net]

A Comparative Guide to HPLC and LC-MS Methods for Purity Assessment of 6-Chloro-4-hydrazino-2-methylquinoline hydrochloride

This guide provides a comprehensive comparison of High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Liquid Chromatography-Mass Spectrometry (LC-MS) for the critical task of purity assessment of 6-Chloro-4-hydrazino-2-methylquinoline hydrochloride. As a versatile intermediate in pharmaceutical synthesis, ensuring the purity of this compound is paramount to the safety and efficacy of the final active pharmaceutical ingredient (API).[1][2] This document delves into the causality behind experimental choices, offers detailed protocols, and presents a logical framework for selecting the appropriate analytical technique based on the specific requirements of researchers, scientists, and drug development professionals.

Foundational Understanding: The Analyte and Its Impurity Profile

6-Chloro-4-hydrazino-2-methylquinoline hydrochloride is a quinoline derivative whose utility stems from its reactive hydrazine group, a key functional moiety for building more complex heterocyclic structures.[1] The primary route for its synthesis involves the nucleophilic substitution of 6-chloro-4-chloro-2-methylquinoline with hydrazine hydrate.[1][3] Understanding this synthesis pathway is fundamental to predicting the impurity profile, which is a critical requirement mandated by regulatory bodies like the International Council for Harmonisation (ICH).[4][5][6]

Potential Process-Related Impurities Include:

• Starting Materials: Unreacted 6-chloro-4-chloro-2-methylquinoline.

• Intermediates: Incomplete reaction products.

• By-products: Compounds formed from side reactions, such as the formation of dimers or products of hydrazine reduction.

• Degradants: The hydrazine functional group can be susceptible to oxidation or other degradation pathways, especially under stress conditions (light, heat, pH extremes).

The following diagram illustrates the primary synthesis route and the origin of a key potential impurity.

Caption: Synthesis of the target compound and origin of a process-related impurity.

Core Methodologies: A Head-to-Head Comparison

The choice between HPLC-UV and LC-MS hinges on the analytical goal: routine quantification of known impurities versus the identification and characterization of unknown compounds.

Feature	HPLC-UV	LC-MS
Primary Purpose	Quantification of known analytes and impurities.	Identification and structural elucidation of unknown compounds.
Information Provided	Retention time, UV absorbance (quantitative).	Retention time, mass-to-charge ratio (m/z), fragmentation pattern (qualitative & quantitative).
Sensitivity	Good, but can be limited by the analyte's chromophore.	Excellent, often orders of magnitude higher than UV detection.[4]
Specificity	Relies solely on chromatographic separation. Co-elution is a significant risk.[7][8]	High. Can distinguish co-eluting peaks if they have different masses.[9]
Unknowns	Cannot identify unknown peaks without isolation and other techniques.	The primary tool for identifying unknowns by providing molecular weight and structural clues.[10][11]
Cost & Complexity	Lower initial and operational cost, simpler to operate.[12][13]	Higher cost, requires more specialized expertise and maintenance.
Mobile Phase	Highly flexible, non-volatile buffers (e.g., phosphate) are common.	Requires volatile mobile phase modifiers (e.g., formic acid, ammonium acetate) to be compatible with the mass spectrometer.[14]

Experimental Protocols & Design

A robust analytical strategy often involves using both techniques synergistically. LC-MS is employed during development to fully characterize the impurity profile, which then informs the development of a streamlined HPLC-UV method for routine quality control.

Protocol A: HPLC-UV Method for Purity Quantification

This method is designed for the reliable quantification of 6-Chloro-4-hydrazino-2-methylquinoline hydrochloride and its known, specified impurities. It prioritizes robustness and reproducibility.[7][12]

Step-by-Step Methodology:

• Standard and Sample Preparation:

  • Accurately weigh and dissolve reference standards of the main compound and known impurities in a suitable diluent (e.g., 50:50 Acetonitrile:Water) to create stock solutions.

  • Prepare a system suitability solution containing the main compound and key impurities to verify resolution.

  • Accurately weigh and dissolve the test sample in the same diluent to a final concentration of approximately 1.0 mg/mL.

• Chromatographic Analysis:

  • Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

  • Perform system suitability injections. The system is deemed ready if all parameters (e.g., resolution, tailing factor) meet the pre-defined criteria.[15]

  • Inject the sample solution.

• Data Processing:

  • Integrate all peaks in the chromatogram.

  • Calculate the percentage of each impurity using the area percent method, assuming a relative response factor of 1.0 unless otherwise determined.

Typical Chromatographic Conditions:

Parameter	Condition	Rationale
Column	C18, 250 mm x 4.6 mm, 5 µm	Provides excellent retention and separation for moderately polar quinoline compounds.
Mobile Phase A	0.1% Formic Acid in Water	Provides a volatile, acidic mobile phase to ensure good peak shape for the basic nitrogen-containing analytes.
Mobile Phase B	Acetonitrile	Common organic modifier for reversed-phase chromatography.
Elution	Gradient	A gradient is essential to elute any highly retained, non-polar impurities while ensuring the main peak is well-resolved from early-eluting polar impurities.
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column, providing a balance of speed and efficiency.
Column Temp.	30 °C	Ensures reproducible retention times by controlling viscosity.
Detection	UV at 245 nm	Quinoline derivatives typically exhibit strong absorbance in this region.
Injection Vol.	10 µL	A standard volume to avoid column overloading.

Protocol B: LC-MS Method for Impurity Identification

This method is designed to detect, identify, and provide structural information on unknown or unexpected impurities.[16]

Step-by-Step Methodology:

• Sample Preparation: Prepare the sample as described in the HPLC-UV method, ensuring the concentration is high enough (e.g., 1-5 mg/mL) to detect trace impurities, but not so high as to cause significant ion suppression.

• LC-MS Analysis:

  • Analyze the sample using an LC system coupled to a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).

  • The initial run should be in full scan mode to detect all ionizable compounds and determine their accurate masses.

  • A subsequent injection should be performed in a data-dependent acquisition (DDA) or MS/MS mode to automatically acquire fragmentation spectra for the most intense ions detected in the full scan.

• Data Elucidation Workflow:

  • Molecular Feature Extraction: Process the full scan data to find all chromatographic peaks and their corresponding m/z values.

  • Formula Generation: Use the accurate mass measurement (typically with <5 ppm error) to generate a list of possible elemental compositions for the unknown impurity.[4]

  • Fragmentation Analysis: Analyze the MS/MS spectrum. The fragmentation pattern provides critical clues about the molecule's structure, such as the loss of specific functional groups.[16]

  • Structure Proposal: Combine the elemental composition, fragmentation data, and knowledge of the synthesis process to propose a definitive structure for the impurity.

Typical LC-MS Conditions:

Parameter	Condition	Rationale
LC Conditions	Similar to HPLC-UV, but strictly using volatile mobile phases (e.g., formic acid or ammonium acetate). Phosphate buffers are incompatible.[14]	To ensure efficient ionization and prevent contamination of the mass spectrometer.
Ionization Source	Electrospray Ionization (ESI), Positive Mode	ESI is ideal for polar to moderately polar compounds. The nitrogen atoms in the quinoline ring are readily protonated in positive mode.
MS Analyzer	Q-TOF or Orbitrap	High-resolution analyzers are crucial for accurate mass measurements, which are essential for determining the correct elemental composition.[4]
Scan Mode	Full Scan (m/z 100-1000) followed by MS/MS	Full scan provides a survey of all impurities, while MS/MS provides the structural data needed for identification.
Capillary Voltage	~3.5 kV	Optimizes the formation of gas-phase ions.
Gas Temp.	~325 °C	Facilitates desolvation of the ESI droplets.

Integrated Analytical Workflow

The most effective approach combines the strengths of both techniques. The following diagram outlines a logical workflow for comprehensive purity assessment.

Caption: An integrated workflow combining LC-MS for characterization and HPLC-UV for routine QC.

Conclusion and Expert Recommendation

For the comprehensive purity assessment of 6-Chloro-4-hydrazino-2-methylquinoline hydrochloride, neither HPLC-UV nor LC-MS is a complete solution on its own. They are complementary techniques that should be applied strategically.

• Recommendation for R&D and Process Development: LC-MS is the indispensable tool. Its ability to perform untargeted analysis and provide structural information is critical for understanding the impurity profile, identifying potential genotoxic impurities, and guiding process chemists to optimize reaction conditions.[10][11]

• Recommendation for Quality Control and Batch Release: Once the impurity profile has been thoroughly characterized by LC-MS and reference standards for key impurities are obtained, a validated HPLC-UV method is the superior choice.[7] It provides the required accuracy, precision, and robustness for routine analysis in a cost-effective and high-throughput manner.[12][13]

By adopting this integrated, phase-appropriate approach, drug developers can ensure a deep understanding of their product's purity, satisfying both scientific rigor and regulatory expectations.

References

• Analysis of impurities in pharmaceuticals by LC-MS with cold electron ionization. (2020). PubMed. Available at: [Link]

• Analysis of Impurities and Degradants in Pharmaceuticals by High Resolution Tandem Mass Spectrometry and On-line H/D Exchange LC/MS. (2010). American Pharmaceutical Review. Available at: [Link]

• Challenges in HPLC Method Development for Impurity Identification. (2023). SynThink. Available at: [Link]

• ICH Guidance; Validation of Analytical Procedures: Text and Methodology Q2 (R1). (n.d.). Jordi Labs. Available at: [Link]

• A Fast, Generic and Systematic Approach to vHPLC Impurity Method Development. (2010). American Pharmaceutical Review. Available at: [Link]

• An Automated Processing of LC-MS Data for the Detection of Drug Impurities and Degradants in the Pharmaceutical Industry. (n.d.). Waters Corporation. Available at: [Link]

• High-Performance Liquid Chromatography (HPLC) for Impurity Analysis. (2024). Veeprho. Available at: [Link]

• LC-MS Analysis of Pharmaceutical Drugs. (2019). News-Medical.Net. Available at: [Link]

• Identification and Control of Impurities for Drug Substance Development using LC/MS and GC/MS. (2008). Taylor & Francis Online. Available at: [Link]

• HPLC-Based Strategies for Impurity Profiling and Validation in Standard Drug Analysis. (2025). IntechOpen. Available at: [Link]

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